H-Asp(OBzl)-OtBu

Core Science & Biosynthesis

H-Asp(OBzl)-OtBu chemical structure and properties

The following technical guide details the structural characteristics, physicochemical properties, and synthetic utility of H-Asp(OBzl)-OtBu , a critical orthogonal building block in peptide chemistry.

Orthogonal Strategies in Advanced Peptide Synthesis

Executive Summary

H-Asp(OBzl)-OtBu (L-Aspartic acid

-benzyl ester -tert-butyl ester) is a trifunctional amino acid derivative designed for high-precision peptide synthesis. Its value lies in its orthogonal protection scheme : the -carboxylate is protected by an acid-labile tert-butyl group (OtBu), while the -carboxylate (side chain) is protected by a benzyl group (OBzl), which is stable to mild acid but removable via catalytic hydrogenation or strong acids (HF, TFMSA).

This derivative is primarily employed in solution-phase synthesis and convergent fragment condensation , where it serves as a C-terminal anchor that allows selective deprotection of either the C-terminus (for fragment coupling) or the side chain (for cyclization or modification) without affecting the other.

Chemical Identity & Structural Analysis

This molecule is defined by a specific stereochemical configuration and a dual-ester protection pattern that dictates its reactivity profile.

Parameter	Technical Specification
IUPAC Name	-Benzyl -tert-butyl L-aspartate hydrochloride
Common Name	H-Asp(OBzl)-OtBu[1][2][3][4] · HCl
CAS Number (HCl Salt)	52615-97-1
CAS Number (Free Base)	94347-11-2
Molecular Formula	(Free Base) / (HCl Salt)
Molecular Weight	279.33 g/mol (Free Base) / 315.79 g/mol (HCl Salt)
Chirality	L-isomer (S-configuration at -carbon)

Structural Visualization

The following diagram illustrates the functional group distribution and their specific lability profiles.

Figure 1: Functional decomposition of H-Asp(OBzl)-OtBu showing orthogonal reactivity sites.

Physicochemical Properties[4][5][6][7][8]

The hydrochloride salt is the standard commercial form due to its enhanced stability and crystallinity compared to the free base, which is an oil or low-melting solid.

Property	Value / Observation
Appearance	White to off-white crystalline powder
Melting Point	109 – 119 °C (HCl salt)
Solubility	Soluble in DMSO, DMF, Methanol, DCM. Sparingly soluble in Ether.
Hygroscopicity	Moderate (HCl salt). Store desiccated.
pKa (Predicted)	-NH3+: ~8.0 | Ester groups are non-ionizable.
Storage Conditions	-20°C, under inert atmosphere (Argon/Nitrogen).

Synthetic Utility & Mechanism[9]

The core utility of H-Asp(OBzl)-OtBu is its ability to direct selective deprotection . Unlike standard SPPS building blocks (like Fmoc-Asp(OtBu)-OH), this molecule is used as an amine component (nucleophile) in coupling reactions.

4.1 Orthogonality Profile

• Condition A (TFA / DCM): Cleaves the

  -OtBu ester to yield the free C-terminal carboxylic acid ( ). The side chain benzyl ester remains intact. This is crucial for preparing protected peptide fragments for condensation.

• Condition B (H2 / Pd-C or HF): Cleaves the

  -OBzl ester to yield the free side chain ( ). The -OtBu ester remains intact (under neutral hydrogenation).

• Condition C (Base / Piperidine): Both esters are generally stable to mild base, but prolonged exposure can lead to Aspartimide formation (see Section 5).

4.2 Synthesis Workflow (Fragment Condensation)

The following flowchart demonstrates how H-Asp(OBzl)-OtBu is utilized to synthesize a peptide fragment capable of further elongation.

Figure 2: Decision tree for utilizing H-Asp(OBzl)-OtBu in convergent peptide synthesis.

Critical Handling: The Aspartimide Problem

A major risk when working with Asp(OBzl) derivatives is the formation of aspartimide (a succinimide derivative) upon exposure to base. The nitrogen of the

-amide bond attacks the -ester carbonyl, cyclizing the residue.

• Risk Factor: High. Benzyl esters (OBzl) are significantly more prone to aspartimide formation than tert-butyl esters (OtBu).

• Mechanism: Base-catalyzed deprotonation of the amide backbone nitrogen

  Nucleophilic attack on side-chain ester Cyclization.

• Mitigation Strategy:

  • Avoid Strong Bases: Minimize exposure to Piperidine or DBU. If Fmoc removal is required on a growing chain containing Asp(OBzl), use milder bases (e.g., Piperazine) or add HOBt/acidic modifiers to the deprotection cocktail to suppress ring closure.

  • Steric Bulk: The bulky

    -OtBu group provides some steric shielding, but it does not completely prevent the side reaction if the -ester is OBzl.

Experimental Protocol: Standard Coupling

Objective: Coupling Fmoc-Phe-OH to H-Asp(OBzl)-OtBu · HCl in solution.

Reagents:

• H-Asp(OBzl)-OtBu[1][2][3][5] · HCl (1.0 eq)

• Fmoc-Phe-OH (1.1 eq)

• HBTU or HATU (1.1 eq)

• DIPEA (N,N-Diisopropylethylamine) (3.0 eq)

• DMF (Anhydrous)

Procedure:

• Dissolution: Dissolve 1.0 mmol of H-Asp(OBzl)-OtBu · HCl and 1.1 mmol of Fmoc-Phe-OH in 10 mL of anhydrous DMF.

• Activation: Add 1.1 mmol of HATU to the mixture. Stir for 1 minute under Nitrogen.

• Initiation: Add 3.0 mmol of DIPEA dropwise. The solution pH should be adjusted to ~8 (check with wet pH paper).

  • Note: The extra equivalent of DIPEA is required to neutralize the HCl salt of the aspartate derivative.

• Reaction: Stir at room temperature for 2–4 hours. Monitor by TLC (System: EtOAc/Hexane) or LC-MS.

• Work-up: Dilute with EtOAc (50 mL). Wash successively with:

  • 5% KHSO4 or 1N HCl (3x) – Removes unreacted amine and DIPEA.

  • Sat. NaHCO3 (3x) – Removes unreacted acid and HOBt.

  • Brine (1x).

• Drying: Dry organic layer over MgSO4, filter, and concentrate in vacuo.

• Result: Fmoc-Phe-Asp(OBzl)-OtBu is obtained as a foam/solid.

References

• ChemicalBook. (2025).[6] H-ASP(OBZL)-OTBU HCL Chemical Properties and CAS Data. Retrieved from

• MedChemExpress. (2024). H-Asp(Obzl)-OtBu.HCl Product Information and Solubility Data. Retrieved from

• Sigma-Aldrich (Merck). (2023). Solving Aspartimide Formation in Fmoc SPPS. Retrieved from

• BenchChem. (2025).[7] Comparative Guide to Aspartic Acid Derivatives in Peptide Synthesis. Retrieved from [8]

• PubChem. (2024). Compound Summary: Aspartic Acid Derivatives. Retrieved from

Sources

• 1. 1-(叔丁基)L-天冬氨酸4-苄酯盐酸盐 | H-Asp(Obzl)-OtBu.HCl | 52615-97-1 - 乐研试剂 [leyan.com]
• 2. AB314043 | CAS 52615-97-1 – abcr Gute Chemie [abcr.com]
• 3. abcr.com [abcr.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. H-ASP(OBZL)-OTBU HCL | 94347-11-2 [chemicalbook.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. H-Asp(OtBu)-OtBu.HCl | 1791-13-5 | Benchchem [benchchem.com]

synthesis and purification of H-Asp(OBzl)-OtBu

Technical Monograph: Orthogonal Synthesis and Purification of H-Asp(OBzl)-OtBu[1]·HCl

Executive Summary & Strategic Rationale

The synthesis of H-Asp(OBzl)-OtBu (L-Aspartic acid

-benzyl ester -tert-butyl ester) represents a critical challenge in orthogonal protecting group strategy.[1] Unlike standard building blocks used in SPPS (e.g., Fmoc-Asp(OtBu)-OH), this specific diester intermediate is designed for specialized applications such as:

• Convergent Peptide Synthesis: Where the C-terminus requires acid-labile protection (OtBu) while the side chain requires stability toward mild acids (TFA), eventually to be removed by hydrogenolysis or HF (OBzl).[1]

• Head-to-Tail Cyclization: Serving as a C-terminal anchor that allows side-chain deprotection without disturbing the C-terminal ester until the final cleavage steps.[1]

The Core Challenge: The primary synthetic risk is Aspartimide formation . The presence of a

-ester (OBzl) adjacent to a free or Fmoc-protected amine under basic conditions creates a high propensity for ring closure to form 3-benzyl-aminosuccinimide.[1] Furthermore, the free base form of H-Asp(OBzl)-OtBu is kinetically unstable; therefore, this guide mandates isolation as the Hydrochloride Salt (H-Asp(OBzl)-OtBu[1]·HCl) to ensure long-term stability and prevent auto-cyclization.[1]

Synthetic Route & Logic

We utilize a Fmoc-based strategy rather than Z (Cbz) or Boc strategies.

• Why not Z? Hydrogenolysis to remove Z would prematurely cleave the

  -OBzl ester.[1]

• Why not Boc? Acidolytic removal of Boc would cleave the

  -OtBu ester.[1]

• Solution: Fmoc protection allows for orthogonal amine deprotection using non-hydrolytic bases, preserving both ester functionalities.

Reaction Scheme Visualization

Figure 1: Synthetic workflow for H-Asp(OBzl)-OtBu·HCl via Fmoc strategy.

Detailed Experimental Protocols

Step 1: -tert-Butyl Esterification via TBTA

Rationale: Traditional isobutylene/H

SO methods are harsh and risk transesterification of the benzyl group. We utilize tert-Butyl 2,2,2-trichloroacetimidate (TBTA) , which operates under mild Lewis acid catalysis, preserving the sensitive Fmoc and OBzl groups.

Reagents:

• Fmoc-Asp(OBzl)-OH (1.0 equiv)[1]

• tert-Butyl 2,2,2-trichloroacetimidate (TBTA) (2.0 equiv)[1]

• Boron trifluoride diethyl etherate (BF

  [1]·OEt ) (0.1 equiv)[1]

• Solvent: Anhydrous Dichloromethane (DCM) / Cyclohexane (2:1)[1]

Protocol:

• Dissolve Fmoc-Asp(OBzl)-OH in dry DCM/Cyclohexane under nitrogen atmosphere.

• Add TBTA slowly at 0°C.

• Add catalytic BF

  [1]·OEt dropwise.[1]

• Allow the reaction to warm to room temperature (RT) and stir for 16 hours. Note: Monitor by TLC (Hexane/EtOAc 3:1).[1] Product Rf ~ 0.6.[1]

• Quench: Add saturated NaHCO

  solution to neutralize the catalyst.

• Workup: Filter off the precipitated trichloroacetamide byproduct. Wash the organic layer with brine, dry over MgSO

  , and concentrate.

• Purification: Flash chromatography (Silica gel, Hexane/EtOAc gradient 9:1 to 4:1).

Yield Target: >85% Data Check:

H NMR should show a singlet at ~1.45 ppm (9H, tBu) and the Fmoc signals.

Step 2: Fmoc Deprotection & Salt Formation

Rationale: Standard piperidine (20% in DMF) is risky due to aspartimide formation.[1] We use Diethylamine (DEA) which is easier to remove by evaporation than piperidine, minimizing base contact time during workup.

Reagents:

• Fmoc-Asp(OBzl)-OtBu (Intermediate from Step 1)[1]

• Diethylamine (DEA)[1]

• Solvent: DCM[1]

• HCl source: 4M HCl in Dioxane

Protocol:

• Dissolve Fmoc-Asp(OBzl)-OtBu in DCM (concentration ~0.1 M).[1]

• Add DEA (1:1 v/v ratio with DCM) at 0°C. Stir at RT for exactly 2 hours.

• Critical Workup (Aspartimide Avoidance): Evaporate the solvent and excess DEA immediately under high vacuum at <30°C. Do not let the free amine sit in the crude basic mixture.

• Re-dissolve the residue (an oil) in dry Diethyl Ether.[1]

• Add 4M HCl in Dioxane (1.1 equiv) dropwise with vigorous stirring.

• The product H-Asp(OBzl)-OtBu[1]·HCl will precipitate as a white solid.[1]

• Filter the solid, wash with cold ether, and dry under vacuum.

Purification & Quality Control

The hydrochloride salt is generally pure enough for subsequent synthesis. If impurities persist, recrystallization is preferred over chromatography to avoid free-basing the amine.

Recrystallization Protocol:

• Dissolve crude salt in minimum hot Methanol.

• Add Diethyl Ether until turbid.[1]

• Cool to -20°C overnight.

Analytical Specification Table

Parameter	Specification	Method
Appearance	White crystalline powder	Visual
Purity	> 98.0%	HPLC (C18, ACN/H2O + 0.1% TFA)
Identity	Confirms Structure	H NMR (DMSO-d6)
Counter-ion	1.0 ± 0.1 molar ratio	Chloride titration (AgNO )
Water Content	< 1.0%	Karl Fischer

Critical Control Points: The Aspartimide Pathway[4]

The formation of aspartimide is the primary failure mode. The diagram below illustrates the mechanism and the specific point of intervention.

Figure 2: Aspartimide formation mechanism and prevention strategy.

Troubleshooting Guide:

• Problem: Product is an oil that won't solidify.

  • Cause: Residual DMF or Dibenzofulvene (from Fmoc removal).[1]

  • Solution: Triturate the oil with cold Hexane/Ether (1:1) to remove fulvene byproducts before adding HCl.[1]

• Problem: Mass spec shows M-18 or M-Benzyl peaks.

  • Cause: Aspartimide formation during deprotection.[1][2][3][4]

  • Solution: Reduce DEA reaction time. Ensure temperature does not exceed 25°C.

References

• Armstrong, A., et al. (1988). "Tert-Butyl 2,2,2-Trichloroacetimidate: A Mild Reagent for the Preparation of Tert-Butyl Esters."[1][5] Tetrahedron Letters, 29(20), 2483-2486.[1] Link[1]

• Bodanszky, M. (1984).[1] Principles of Peptide Synthesis. Springer-Verlag.[1] (Foundational text on orthogonal protection strategies). Link

• Greene, T.W., & Wuts, P.G.M. (2014). Greene's Protective Groups in Organic Synthesis. Wiley-Interscience.[1] (Authoritative source on ester stability and cleavage conditions). Link[1]

• Fields, G.B., & Noble, R.L. (1990). "Solid phase peptide synthesis utilizing 9-fluorenylmethoxycarbonyl amino acids." International Journal of Peptide and Protein Research, 35(3), 161-214.[1] (Discusses aspartimide risks in Fmoc chemistry). Link

Sources

• 1. Fmoc-L-Asp(OtBu)-OH | C23H25NO6 | CID 2724635 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. biotage.com [biotage.com]
• 4. Solving Aspartimide Formation in Fmoc SPPS with Fmoc-Asp(OBno)-OH [sigmaaldrich.cn]
• 5. researchgate.net [researchgate.net]

stability and storage conditions for H-Asp(OBzl)-OtBu

Technical Guide for Drug Development & Peptide Synthesis

Executive Summary

H-Asp(OBzl)-OtBu (L-Aspartic acid 4-benzyl ester 1-tert-butyl ester) is a critical orthogonal building block in peptide synthesis and medicinal chemistry. Its utility lies in the differential stability of its protecting groups: the acid-labile tert-butyl ester (OtBu) and the hydrogenation/HF-labile benzyl ester (OBzl).

However, this dual-protection strategy creates a "stability paradox." The molecule is stable as a hydrochloride salt but exhibits rapid degradation as a free base due to autocatalytic polymerization and hydrolysis. This guide provides a rigorous framework for the storage, handling, and validation of H-Asp(OBzl)-OtBu, distinguishing sharply between its commercial salt form and the highly reactive free amine.

Part 1: Chemical Profile & Critical Instability Mechanisms

To ensure stability, researchers must understand the specific failure modes of this molecule. The degradation of H-Asp(OBzl)-OtBu is driven by three competing mechanisms.

The "Free Amine" Threat (Autocatalysis)

The most common error in handling this reagent is treating the free base (oil/viscous solid) with the same casualness as the HCl salt (crystalline solid).

• Mechanism: In its free base form, the N-terminal amine (

  ) acts as a nucleophile.

• Result: In concentrated solutions or neat oil, the amine of Molecule A attacks the

  -benzyl ester of Molecule B. This leads to intermolecular oligomerization (forming polyaspartates) rather than the intramolecular cyclization (aspartimide) seen in peptides.

• Observation: The clear oil turns yellow and becomes viscous/gummy over time.

Orthogonal Ester Hydrolysis

The molecule contains two ester types with opposing sensitivities:

• -tert-Butyl Ester (OtBu): Hydrolyzes rapidly in acidic environments (TFA, HCl in dioxane). It is relatively stable to base but can undergo transesterification.
• -Benzyl Ester (OBzl): Susceptible to saponification (base hydrolysis) and hydrogenolysis.

• The Risk: Moisture is the enemy. Water, catalyzed by trace acid or base (even atmospheric CO

  forming carbamic acid), will cleave these esters.

Salt Disproportionation

If the HCl salt is stored in a humid environment without desiccation, it can absorb water. The resulting acidic micro-environment (HCl + H

O) can prematurely cleave the acid-sensitive OtBu group, yielding H-Asp(OBzl)-OH.

Visualization: Degradation Pathways

The following diagram illustrates the competing degradation pathways that dictate storage requirements.

Figure 1: Primary degradation pathways. Note that the free base form poses the highest risk of irreversible oligomerization.

Part 2: Optimal Storage Conditions

The storage strategy depends entirely on the form of the molecule.

Protocol A: Hydrochloride Salt (Commercial Standard)

The HCl salt stabilizes the amine, preventing oligomerization and carbamate formation.

Parameter	Specification	Rationale
Temperature	-20°C (Long Term)	Slows kinetic hydrolysis rates.
Atmosphere	Argon or Nitrogen	Prevents moisture ingress and CO absorption.
Container	Amber glass w/ Teflon-lined cap	Amber glass prevents light degradation (minor risk for Bzl); Teflon prevents leaching.
Desiccation	Mandatory	Hygroscopic salt. Moisture leads to autocatalytic acid hydrolysis of OtBu.
Shelf Life	12-24 Months	If kept dry and frozen.

Protocol B: Free Base (In-Situ Generated)

WARNING: Do not store H-Asp(OBzl)-OtBu as a free base for more than 24 hours.

• Immediate Use: Generate the free base immediately prior to the coupling reaction.

• Emergency Storage: If you must store the free base:

  • Solvent: Dissolve in non-nucleophilic, dry solvent (e.g., DCM or Toluene). Do not store as a neat oil.

  • Temperature: -80°C.

  • Time Limit: < 48 hours.

  • Atmosphere: Strict Argon blanket.

Part 3: Handling & Self-Validating Protocols

To ensure scientific integrity, every use of this reagent must be preceded by a validation step. Do not assume purity based on the label.

Workflow: Salt Neutralization & Usage

This workflow ensures you convert the stable salt to the reactive species only when necessary.

Figure 2: Recommended workflow for converting the stable HCl salt to the reactive free base immediately prior to use.

Quality Control (QC) Specifications

Before committing valuable starting materials, validate the integrity of H-Asp(OBzl)-OtBu.

1. Thin Layer Chromatography (TLC)

• Mobile Phase: DCM:MeOH (95:5) or Hexane:EtOAc (1:1).

• Visualization: Ninhydrin stain (Free amine turns purple/red).

• Failure Mode:

  • Smearing at baseline: Indicates polymerization/oligomerization.

  • Multiple spots: Indicates hydrolysis (loss of OtBu or OBzl).

2. 1H-NMR Validation (Diagnostic Peaks)

Run a quick proton NMR in CDCl

or DMSO-d6. Look for these specific signals to confirm integrity:

• OtBu Group: Sharp singlet at ~1.40–1.45 ppm (9H). Loss indicates acid hydrolysis.

• Benzyl Group: Multiplet at ~7.35 ppm (5H) and singlet/doublet at ~5.1 ppm (2H, benzylic CH

  ). Loss indicates hydrogenolysis or saponification.

• Alpha-Proton: Multiplet at ~3.7–4.0 ppm. Shift or broadening indicates polymerization.

Part 4: Troubleshooting & Degradation Analysis

Observation	Diagnosis	Root Cause	Remediation
Material is a sticky yellow oil	Oligomerization	Stored as free base at RT; intermolecular amine attack.	Discard. Purification is difficult and yield will be poor.
Strong smell of Isobutylene	Acid Hydrolysis	Moisture ingress in HCl salt; autocatalytic cleavage of OtBu.	Discard. Material is now H-Asp(OBzl)-OH.
Insoluble white precipitate in DCM	Polymerization or Salt Formation	Formation of polyaspartate or unexpected salt contamination.	Filter. If solid is the product, check solubility in DMF. If insoluble, it is polymer.
Low yield in coupling	Carbamate Formation	Free amine absorbed atmospheric CO .	Repurify free base with basic wash, or use stronger base (DIEA) in situ.

References

• National Institutes of Health (PMC). Degradation of aspartic acid and asparagine residues in peptide synthesis. [Link]

Strategic Utilization of H-Asp(OBzl)-OtBu in Convergent Peptide Synthesis

The following guide is a high-level technical resource designed for senior researchers and process chemists. It deviates from standard product inserts to focus on strategic application, mechanistic causality, and error prevention in complex peptide synthesis.

Technical Guide & Application Note [1]

Executive Summary

H-Asp(OBzl)-OtBu (L-Aspartic acid beta-benzyl ester alpha-tert-butyl ester) is a specialized, "hybrid" amino acid derivative primarily utilized in solution-phase synthesis and convergent fragment condensation .[1] Unlike standard SPPS building blocks (e.g., Fmoc-Asp(OtBu)-OH), this molecule presents a free N-terminal amine, making it an immediate nucleophile for coupling reactions.[1]

Its core value lies in its dual orthogonality :

• -Carboxyl Protection (OtBu): Acid-labile (TFA-sensitive).[1]

• Side-Chain Protection (OBzl): Acid-stable (TFA-resistant), but removed by HF, TFMSA, or catalytic hydrogenolysis.[1]

This guide details the mechanistic logic, reaction protocols, and critical risk mitigation strategies (specifically Aspartimide suppression) required to deploy this building block effectively.

Chemical Profile & Orthogonal Logic

To use H-Asp(OBzl)-OtBu effectively, one must understand the hierarchy of stability.[1] It bridges the gap between Boc and Fmoc chemistries, allowing for strategies that require intermediate C-terminal deprotection without exposing the side chain.

Table 1: Physicochemical & Stability Profile[1][2][3]

Feature	Specification	Stability / Reactivity Logic
Formula		MW: 279.33 g/mol
N-Terminus	Free Amine ( )	Nucleophilic. Ready for immediate coupling to Activated Carboxylic Acids.[1]
-COOH	tert-Butyl Ester (OtBu)	Labile to: TFA (Trifluoroacetic acid), HCl/Dioxane.Stable to: Base (mild), Hydrogenolysis.[1]
-COOH	Benzyl Ester (OBzl)	Labile to: HF, TFMSA, (Hydrogenolysis).Stable to: TFA (allows selective -deprotection).[1]
Solubility	DCM, DMF, EtOAc	High solubility in organic solvents facilitates solution-phase kinetics.[1]

Visualizing the Orthogonality

The following diagram illustrates the selective deprotection pathways that make this molecule valuable for fragment synthesis.

Figure 1: Orthogonal deprotection map. Path A demonstrates the ability to selectively expose the C-terminus for fragment coupling while maintaining side-chain protection.[1]

Critical Application: Solution-Phase Fragment Condensation

The primary use case for H-Asp(OBzl)-OtBu is synthesizing peptides where the Asp residue acts as the C-terminal "cap" or an intermediate that will eventually be deprotected at the C-terminus for further elongation.[1]

Protocol 1: Coupling to an N-Protected Amino Acid

Objective: Couple Fmoc-Xaa-OH to H-Asp(OBzl)-OtBu to form Fmoc-Xaa-Asp(OBzl)-OtBu.

Reagents:

• Solvent: DCM (Dichloromethane) or DMF (Dimethylformamide).[1]

• Coupling Agents: EDC.HCl / HOBt (Standard) or HATU / DIPEA (High efficiency).[1]

• Stoichiometry: 1.0 eq Amine (Asp) : 1.1 eq Acid : 1.1 eq Activator.[1]

Step-by-Step Methodology:

• Preparation: Dissolve 1.0 equivalent of the N-protected amino acid (e.g., Fmoc-Phe-OH) in minimal DCM/DMF.[1]

• Activation: Add 1.1 equivalents of HOBt and 1.1 equivalents of EDC.HCl. Stir at

  for 15 minutes to form the active ester.

  • Expert Note: If using HATU, add 2.0 equivalents of DIPEA. Ensure pH is basic (~8) but avoid large excesses to prevent racemization.

• Coupling: Add 1.0 equivalent of H-Asp(OBzl)-OtBu .[1]

  • Note: If the starting material is a salt (e.g., HCl salt), add 1.0 equivalent of DIPEA to neutralize it.

• Reaction: Stir at room temperature for 2–4 hours. Monitor by TLC or LC-MS (Disappearance of H-Asp(OBzl)-OtBu mass).

• Work-up: Dilute with EtOAc. Wash sequentially with:

  • 5%

    or Citric Acid (removes unreacted amine/DIPEA).

  • Saturated

    (removes unreacted acid).[1]

  • Brine.

• Result: Isolated Fmoc-Xaa-Asp(OBzl)-OtBu.[1]

Protocol 2: Selective C-Terminal Deprotection

Objective: Remove the OtBu group to allow the fragment to act as a donor in the next step, without touching the OBzl side chain.

Methodology:

• Dissolve the peptide in TFA/DCM (1:1 v/v) .

  • Scavengers: If the peptide contains Trp/Met, add 2% TIPS (Triisopropylsilane).

• Stir for 30–60 minutes.

• Evaporate TFA under reduced pressure.

• Critical Step: The OBzl group remains intact. The product is Fmoc-Xaa-Asp(OBzl)-OH.[1]

Risk Management: Aspartimide Formation

A major challenge in Asp chemistry is the formation of Aspartimide (cyclic imide), which leads to racemization and

-peptide formation.[2]

The Mechanism

Aspartimide formation is base-catalyzed .[1][3] It occurs when the nitrogen of the next amino acid attacks the side-chain ester.[4]

• Risk Factor: The OBzl ester is less sterically hindered than OtBu, making it more susceptible to nucleophilic attack than Asp(OtBu).

• Mitigation: Because H-Asp(OBzl)-OtBu is typically used in solution phase or Boc-like strategies (acidic conditions), the risk is lower than in Fmoc SPPS (repetitive piperidine exposure).[1]

Warning: Do NOT expose H-Asp(OBzl)-OtBu or its peptide derivatives to strong bases (e.g., 20% Piperidine, Hydrazine) for extended periods.[1] If Fmoc removal is required on an N-terminal residue, use shorter deprotection times or add 0.1M HOBt to the piperidine solution to suppress cyclization [1].

Figure 2: Aspartimide formation pathway. The OBzl group is displaced by the backbone amide nitrogen under basic conditions.

Storage and Handling

• Storage:

  , desiccated. The free amine is sensitive to (carbamate formation) and moisture.

• Handling: Allow the vial to reach room temperature before opening to prevent condensation.

• Re-purification: If the compound yellows or shows impurities, it can often be recrystallized from EtOAc/Hexanes or purified via flash chromatography (DCM/MeOH gradients).

References

• Mergler, M., et al. (2003). "Aspartimide formation in Fmoc SPPS." Journal of Peptide Science.

• Sigma-Aldrich. "Aspartimide Formation and Prevention."[1] Technical Bulletin.

• Isidro-Llobet, A., et al. (2009).[1] "Amino Acid-Protecting Groups."[1][5] Chemical Reviews.

• Bodanszky, M. (1993). Principles of Peptide Synthesis. Springer-Verlag.[1] (Standard text on Orthogonality).

Sources

• 1. peptide.com [peptide.com]
• 2. media.iris-biotech.de [media.iris-biotech.de]
• 3. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 4. chemistry.du.ac.in [chemistry.du.ac.in]
• 5. peptide.com [peptide.com]

Protocols & Analytical Methods

Protocol for the Incorporation of Aspartic Acid in Fmoc SPPS: A Guide to Coupling Fmoc-Asp(OtBu)-OH and Mitigating Aspartimide Formation

An Application Guide by a Senior Application Scientist

Author's Foreword

Welcome, fellow researchers and peptide chemists. In the intricate world of Solid-Phase Peptide Synthesis (SPPS), the successful incorporation of each amino acid is paramount to achieving the desired final product with high purity and yield. Aspartic acid (Asp), with its acidic side chain, presents a unique and persistent challenge: the formation of aspartimide. This side reaction, a notorious pitfall in Fmoc chemistry, can lead to a cascade of unwanted byproducts, complicating purification and compromising the integrity of your synthetic peptide.

This guide is structured to provide not just a set of instructions, but a deep, mechanistic understanding of the processes involved. We will begin by clarifying the appropriate choice of aspartic acid building block for the Fmoc/tBu strategy, addressing a common point of confusion regarding protecting groups. The core of this document is dedicated to the practical protocols for coupling Fmoc-Asp(OtBu)-OH and, critically, the strategies to diagnose and suppress aspartimide formation. My goal is to equip you with the knowledge to anticipate these challenges and implement robust solutions, transforming the synthesis of Asp-containing peptides from a source of frustration into a routine success.

Foundational Principles: Selecting the Correct Aspartic Acid Building Block

A successful synthesis begins with the correct starting materials. In the context of Fmoc-based SPPS, the protecting group strategy is defined by its orthogonality. The N-α-Fmoc group is labile to basic conditions (typically piperidine), while the side-chain protecting groups are cleaved by acid (typically Trifluoroacetic acid, TFA).[1]

It is a common misconception to consider using a building block like H-Asp(OBzl)-OtBu for direct, stepwise Fmoc SPPS. Let's deconstruct this molecule to understand its incompatibility:

• H- (Free Amine): Standard Fmoc SPPS requires an N-α-Fmoc group to prevent self-polymerization during the activation step.[2] Using a free amino acid would necessitate an inefficient and non-standard in-situ protection step within each cycle.[3]

• -Asp(OBzl)- (Benzyl Side-Chain Protection): The benzyl (Bzl) group is stable to the TFA used for final cleavage in a standard Fmoc/tBu strategy.[4] It typically requires harsh conditions like HF cleavage (characteristic of Boc-SPPS) or hydrogenolysis, which are incompatible with other standard protecting groups and the solid support.

• -OtBu (C-terminal tert-Butyl Ester): This protects the C-terminal carboxyl group, preventing it from being activated for coupling to the resin or the growing peptide chain.

Therefore, the standard and correct building block for incorporating an aspartic acid residue with a TFA-labile side chain is Fmoc-Asp(OtBu)-OH . The Fmoc group provides temporary N-terminal protection, the tert-Butyl (OtBu) ester on the side chain provides orthogonal protection that is removed during the final TFA cleavage, and the free carboxylic acid is available for activation and coupling.[5]

The Central Challenge: Understanding and Preventing Aspartimide Formation

Aspartimide formation is the most significant side reaction associated with the incorporation of Asp residues in Fmoc SPPS.[6] It is a base-catalyzed intramolecular cyclization where the backbone amide nitrogen attacks the side-chain carbonyl of the aspartic acid residue.[7] This reaction is particularly promoted by the repeated exposure to piperidine during the Fmoc-deprotection steps.[8]

The formation of the five-membered succinimide ring intermediate (the aspartimide) leads to several deleterious consequences:

• Byproduct Generation: The highly reactive aspartimide ring can be opened by nucleophiles (like piperidine or water), leading to the formation of a mixture of desired α-aspartyl peptides and undesired β-aspartyl peptides.[8]

• Racemization: The α-carbon of the aspartic acid is prone to epimerization during this process, resulting in the formation of D-Asp residues, which are often difficult to detect and separate as they have the same mass as the target peptide.[7]

• Chain Termination: In some cases, the aspartimide intermediate can lead to the formation of piperazine-2,5-diones (diketopiperazines), causing the peptide chain to be truncated.[9]

• Purification Complexity: These byproducts often have nearly identical masses and similar chromatographic properties to the target peptide, making purification exceedingly difficult and reducing the overall yield.[7]

The propensity for aspartimide formation is highly sequence-dependent, with Asp-Gly motifs being the most susceptible due to the lack of steric hindrance from the glycine residue.[7] Other problematic sequences include Asp-Asn, Asp-Ser, and Asp-Arg.[7][8] Furthermore, elevated temperatures significantly accelerate this side reaction.[10]

Caption: Mechanism of Aspartimide Formation during Fmoc SPPS.

Core Coupling Protocol for Fmoc-Asp(OtBu)-OH

This protocol outlines a standard coupling procedure using modern, efficient reagents. The key is to achieve rapid and complete acylation to minimize the contact time of the activated amino acid with base, which can promote side reactions.

Reagent Selection and Rationale

Choosing the right coupling reagent is critical for efficiency and for minimizing side reactions like racemization.[11]

Reagent Class	Examples	Mechanism of Action & Rationale
Aminium/Uronium Salts	HBTU, HCTU, HATU	These reagents react with the Fmoc-amino acid to form a highly reactive OBt- or OAt-ester in situ. HATU is generally considered one of the most efficient reagents due to the anchimeric assistance provided by the pyridine nitrogen in its HOAt leaving group, making it excellent for difficult couplings.[12] HCTU is a cost-effective and highly efficient alternative.[13]
Carbodiimides	DIC	Diisopropylcarbodiimide (DIC) activates the carboxylic acid. It is almost always used with an additive like OxymaPure® (Ethyl cyanohydroxyiminoacetate). The DIC/Oxyma combination is highly effective, suppresses racemization, and avoids the potentially explosive benzotriazole-based additives.[14]
Phosphonium Salts	PyBOP, PyAOP	Similar to aminium salts, these form reactive esters. PyBOP is a classic reagent, while PyAOP is based on the more reactive HOAt leaving group.[12] They are known for their high coupling efficiency.

Base Selection: A non-nucleophilic tertiary amine is required to activate the coupling reagent and neutralize the protonated resin-bound amine.

• DIPEA (Diisopropylethylamine): The most common choice.

• 2,4,6-Collidine: A more sterically hindered base that has been shown to reduce racemization in sensitive couplings.[13]

Step-by-Step Coupling Protocol (Manual Synthesis)

This protocol assumes a synthesis scale of 0.1 mmol on a 100-200 mesh resin.

Materials:

• Peptide synthesis vessel containing 0.1 mmol of N-terminal deprotected peptide-resin.

• Fmoc-Asp(OtBu)-OH (4 eq., 0.4 mmol)

• HATU (3.9 eq., 0.39 mmol)

• DIPEA (8 eq., 0.8 mmol)

• High-purity, amine-free N,N-Dimethylformamide (DMF)[15]

Procedure:

• Resin Preparation:

  • Ensure the N-terminal Fmoc group of the preceding amino acid has been completely removed (verified by a negative Kaiser test).

  • Wash the resin thoroughly with DMF (3 x 1 min) to remove residual piperidine.

• Activation Solution Preparation (Pre-activation):

  • In a separate vessel, dissolve Fmoc-Asp(OtBu)-OH (0.4 mmol) and HATU (0.39 mmol) in DMF (~2 mL).

  • Add DIPEA (0.8 mmol) to the solution.

  • Allow the mixture to pre-activate for 1-2 minutes. The solution may change color.

• Coupling Reaction:

  • Add the activation solution to the peptide synthesis vessel containing the resin.

  • Agitate the mixture using nitrogen bubbling, orbital shaking, or wrist-action shaking for 30-60 minutes at room temperature.

• Monitoring the Coupling:

  • After the coupling time, take a small sample of resin beads, wash them thoroughly with DMF and DCM, and perform a Kaiser test (Ninhydrin test) to check for the presence of free primary amines.[4]

  • A negative result (yellow/clear beads) indicates the coupling is complete. If the test is positive (blue/purple beads), extend the coupling time for another 30 minutes or perform a second coupling.

• Washing:

  • Once the coupling is complete, drain the reaction vessel.

  • Wash the resin thoroughly with DMF (3 x 1 min) to remove excess reagents and byproducts. The resin is now ready for the next Fmoc-deprotection step.

Caption: Workflow for a single coupling cycle of Fmoc-Asp(OtBu)-OH.

Advanced Strategies to Mitigate Aspartimide Formation

For sequences highly prone to aspartimide formation (e.g., Asp-Gly), the standard protocol may be insufficient. The following strategies can be employed.

Modification of Deprotection Conditions

Since aspartimide formation is base-catalyzed, modifying the Fmoc removal step is a direct approach.

• Reduced Piperidine Concentration: Use 10% piperidine in DMF instead of 20%.

• Use of Weaker Bases: Employ 2% DBU / 2% piperidine in DMF, which can be effective in shorter deprotection times.

• Lower Temperature: Perform the deprotection step at a reduced temperature, although this will slow down the reaction rate.

Use of Sterically Hindered Protecting Groups

The most robust strategy is to replace Fmoc-Asp(OtBu)-OH with a derivative that has a bulkier side-chain protecting group. This steric hindrance physically impedes the backbone nitrogen from attacking the side-chain carbonyl.

Protecting Group	Building Block	Cleavage Condition	Rationale & Performance
tert-Butyl (OtBu)	Fmoc-Asp(OtBu)-OH	Standard TFA	The standard choice, but susceptible in problematic sequences.
3-Methylpent-3-yl (OMpe)	Fmoc-Asp(OMpe)-OH	Standard TFA	Increased steric bulk significantly reduces aspartimide formation compared to OtBu.
2-phenylisopropyl (OPp)	Fmoc-Asp(OPp)-OH	1-2% TFA/DCM	A highly acid-labile group that offers good protection.
3,4,5-Tris(octadecyloxy)benzyl (OBno)	Fmoc-Asp(OBno)-OH	Standard TFA	A novel protecting group providing exceptional suppression of aspartimide formation, even in Asp-Gly sequences, with minimal impact on coupling efficiency.

Backbone Protection

For the most challenging sequences, protecting the backbone amide nitrogen itself offers the most complete solution.

• N-(2-hydroxy-4-methoxybenzyl) (Hmb): The use of a dipeptide building block like Fmoc-Asp(OtBu)-Gly(Hmb)-OH introduces a temporary protecting group on the glycine nitrogen. This Hmb group is cleaved by TFA and prevents the initial cyclization step.[9]

• 2,4-dimethoxybenzyl (Dmb): Similar to Hmb, using a building block like Fmoc-Dmb-Gly-OH before coupling the Asp residue can protect the critical amide bond.[8]

Final Cleavage and Analytical Verification

After synthesis is complete, the peptide is cleaved from the resin and all side-chain protecting groups are removed.

Standard Cleavage Cocktail (Reagent R):

• 95% Trifluoroacetic acid (TFA)

• 2.5% Triisopropylsilane (TIS) - Scavenger for cations

• 2.5% Water - Solubilizing agent

Procedure:

• Treat the dried peptide-resin with the cleavage cocktail for 2-3 hours at room temperature.

• Filter the resin and collect the TFA solution.

• Precipitate the crude peptide by adding it to cold diethyl ether.

• Centrifuge, decant the ether, and dry the peptide pellet.

Analysis: The crude peptide should be analyzed by Reverse-Phase HPLC (RP-HPLC) and Mass Spectrometry (MS).

• HPLC: Aspartimide-related impurities, particularly β-aspartyl peptides, may co-elute or appear as a shoulder on the main product peak.

• MS: Aspartimide formation itself results in a mass loss of 18 Da (loss of water) compared to the target peptide. The α- and β-aspartyl byproducts will have the same mass as the target peptide, making MS alone insufficient for their detection.[9]

References

• Subirós-Funosas, A., et al. (2009). "DIC/Oxyma: An Efficient Reagent for the Synthesis of Peptides and Peptidomimetics." Chemistry – A European Journal. Available at: [Link]

• Nowick Laboratory. (2020). "Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory." University of California, Irvine. Available at: [Link]

• Iris Biotech GmbH. (n.d.). "ASPARTIMIDE FORMATION - Measures to Tackle an Undesired Side Reaction." Iris Biotech Website. Available at: [Link]

• Hétenyi, A., et al. (2019). "The aspartimide problem persists: Fluorenylmethyloxycarbonyl-solid-phase peptide synthesis (Fmoc-SPPS) chain termination due to formation of N-terminal piperazine-2,5-diones." Journal of Peptide Science. Available at: [Link]

• AAPPTec. (n.d.). "Practical Synthesis Guide to Solid Phase Peptide Chemistry." AAPPTec Website. Available at: [Link]

• Sangouard, G., et al. (2023). "Identification, occurrence and prevention of aspartimide-related byproducts in chemical protein synthesis." Chemical Science. Available at: [Link]

• J. Olejniczak, B., et al. (2021). "The aspartimide problem in Fmoc-based SPPS—part III." Molecules. Available at: [Link]

• AAPPTec. (n.d.). "Synthesis Notes." AAPPTec Website. Available at: [Link]

• D'Osualdo, D., et al. (2020). "Prevention of aspartimide formation during peptide synthesis using cyanosulfurylides as carboxylic acid-protecting groups." Nature Communications. Available at: [Link]

• AAPPTec. (n.d.). "Coupling Reagents." AAPPTec Website. Available at: [Link]

• El-Faham, A., & Albericio, F. (2011). "Peptide Coupling Reagents, More than a Letter Soup." Chemical Reviews. Available at: [Link]

• Reddit. (2023). "How do I avoid side reactions while doing this peptide coupling reaction?" r/Chempros Subreddit. Available at: [Link]

• Gyros Protein Technologies. (n.d.). "SPPS Tips For Success." Mesa Labs Website. Available at: [Link]

Sources

• 1. bachem.com [bachem.com]
• 2. peptide.com [peptide.com]
• 3. benchchem.com [benchchem.com]
• 4. chempep.com [chempep.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. media.iris-biotech.de [media.iris-biotech.de]
• 9. The aspartimide problem persists: Fluorenylmethyloxycarbonyl‐solid‐phase peptide synthesis (Fmoc‐SPPS) chain termination due to formation of N‐terminal piperazine‐2,5‐diones - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Identification, occurrence and prevention of aspartimide-related byproducts in chemical protein synthesis - Chemical Science (RSC Publishing) DOI:10.1039/D5SC03824C [pubs.rsc.org]
• 11. bachem.com [bachem.com]
• 12. peptide.com [peptide.com]
• 13. mesalabs.com [mesalabs.com]
• 14. Advances in Fmoc solid‐phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 15. chem.uci.edu [chem.uci.edu]

Advanced Solution-Phase Synthesis with H-Asp(OBzl)-OtBu: Orthogonal Strategies and Aspartimide Mitigation

Introduction: The Strategic Advantage of H-Asp(OBzl)-OtBu[1]

In the landscape of peptide synthesis, L-Aspartic acid 4-benzyl ester 1-tert-butyl ester (H-Asp(OBzl)-OtBu) [CAS: 52615-97-1 (HCl salt)] represents a critical "orthogonal node."[1] Unlike standard building blocks used in Solid-Phase Peptide Synthesis (SPPS) that rely on a single axis of deprotection (e.g., Base/Acid for Fmoc/tBu), this molecule enables three-dimensional orthogonality in solution-phase chemistry.[1]

Its unique structure features:

• Free

  -Amine (H-): Ready for immediate coupling (Nucleophile).
• -Carboxyl Protection (OtBu): Acid-labile (TFA), but stable to hydrogenolysis and mild base.[1]
• -Carboxyl (Side-Chain) Protection (OBzl): Labile to hydrogenolysis ( /Pd) or strong acid (HF), but stable to TFA (controlled conditions) and mild base.[1]

This specific configuration allows chemists to selectively deprotect either the C-terminus or the side-chain independently, making it indispensable for convergent fragment condensation , cyclic peptide synthesis , and Aspartimide-free protocols .[1]

Chemical Logic: The Orthogonality Matrix

The primary utility of H-Asp(OBzl)-OtBu lies in its ability to direct synthesis flow based on the deprotection reagent chosen.[1] This contrasts with H-Asp(OtBu)-OH (used in Fmoc SPPS), where the side chain is acid-labile.[1]

Mechanistic Causality[1]

• TFA Treatment: Cleaves the

  -OtBu ester to reveal the C-terminal carboxylic acid.[1] The -OBzl ester remains intact (kinetic selectivity: OtBu cleaves much faster than OBzl).[1] Result: Linear elongation at the C-terminus.[1]

• Hydrogenolysis (

  /Pd-C): Cleaves the -OBzl ester to reveal the side-chain acid.[1] The -OtBu ester remains intact.[1] Result: Side-chain branching or Head-to-Side-Chain cyclization.[1]

Visualization: Orthogonal Deprotection Pathways

The following diagram illustrates the divergent workflows enabled by this molecule.

Caption: Figure 1. Divergent synthetic pathways accessible via H-Asp(OBzl)-OtBu.[1] Note that Hydrogenolysis removes both Z (N-term) and OBzl (Side-chain) in this scenario, while Acidolysis targets only the OtBu.[1]

Key Applications

Application 1: Prevention of Aspartimide Formation

The Problem: In Fmoc-based SPPS, the repetitive exposure to secondary bases (piperidine) often causes the amide nitrogen of the peptide backbone to attack the side-chain ester of Aspartic acid, forming a succinimide ring (Aspartimide).[1][2][3][4][5] This leads to racemization and

isomerization.

The Solution: By using H-Asp(OBzl)-OtBu in solution phase, chemists can utilize a "Base-Free" or "Low-Base" strategy .[1]

• Strategy: Couple H-Asp(OBzl)-OtBu to a Boc-protected or Z-protected fragment.[1]

• Mechanism: Since N-deprotection is achieved via Acid (TFA for Boc) or Hydrogenolysis (for Z), the peptide is never exposed to the basic conditions required for Aspartimide formation.[1]

• Outcome: High-purity synthesis of "difficult" sequences (e.g., -Asp-Gly-, -Asp-Ser-) that are notorious for Aspartimide formation in SPPS.[1]

Application 2: Synthesis of Head-to-Side Chain Cyclic Peptides

H-Asp(OBzl)-OtBu is the gold standard for synthesizing cyclic peptides where the C-terminus is linked to a side-chain amine (e.g., Lysine).[1]

• Coupling: Incorporate H-Asp(OBzl)-OtBu.

• Selective Deprotection: Use TFA to remove the

  -OtBu group.

• Cyclization: React the revealed

  -COOH with a pendant amine (e.g., H-Lys(Z)-...) elsewhere in the chain.[1]

• Final Deprotection: Remove the Side-chain OBzl and other groups via Hydrogenolysis.[1]

Detailed Experimental Protocol

Protocol A: Solution Phase Coupling of H-Asp(OBzl)-OtBu

Objective: Couple H-Asp(OBzl)-OtBu to a Z-protected amino acid (Z-Xaa-OH) using EDC/HOBt.[1] This protocol emphasizes the "Self-Validating" workup.

Materials:

• H-Asp(OBzl)-OtBu[1][6][7]·HCl (1.0 eq)

• Z-Xaa-OH (Carboxylic Acid component) (1.1 eq)[1]

• EDC[1]·HCl (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) (1.2 eq)[1]

• HOBt (Hydroxybenzotriazole) (1.2 eq)[1]

• DIPEA (N,N-Diisopropylethylamine) (2.5 eq - Critical: 1.0 eq to neutralize HCl salt, 1.5 eq for reaction)[1]

• Solvent: Dichloromethane (DCM) or DMF (if solubility is low).[1]

Step-by-Step Methodology:

• Activation:

  • Dissolve Z-Xaa-OH (1.1 eq) and HOBt (1.2 eq) in DCM (concentration ~0.1 M).

  • Cool to 0°C in an ice bath.

  • Add EDC[1]·HCl (1.2 eq). Stir for 15 minutes. Why? This forms the active ester in situ, minimizing racemization.

• Coupling:

  • In a separate vial, dissolve H-Asp(OBzl)-OtBu·HCl (1.0 eq) in minimal DCM.

  • Add DIPEA (1.0 eq) to this vial to liberate the free amine.

  • Add the amine solution to the activated acid mixture.

  • Add the remaining DIPEA (1.5 eq) to adjust pH to ~8 (check with wet pH paper).[1]

  • Stir at 0°C for 1 hour, then allow to warm to Room Temperature (RT) overnight.

• Self-Validating Workup (The "Acid/Base Wash"):

  • Dilute reaction mixture with Ethyl Acetate (EtOAc).[1]

  • Wash 1 (Acidic): Wash 2x with 5%

    or 10% Citric Acid.[1]

    • Function: Removes unreacted amine (H-Asp...), DIPEA, and DMAP/EDC by-products.[1]

  • Wash 2 (Basic): Wash 2x with Saturated

    .[1]

    • Function: Removes unreacted carboxylic acid (Z-Xaa-OH) and HOBt.[1]

  • Wash 3 (Neutral): Wash 1x with Brine (Sat. NaCl).[8]

    • Function: Removes trapped water.

  • Dry over

    , filter, and concentrate in vacuo.

• Data Analysis (QC):

  • TLC: Check disappearance of starting material.

  • NMR: Look for the characteristic tert-butyl singlet (~1.4 ppm, 9H) and Benzyl aromatic protons (7.3 ppm, 5H) + benzylic CH2 (5.1 ppm).[1]

Table 1: Solubility Profile for Process Optimization

Solvent	Solubility Rating	Application Note
DCM	High	Preferred for coupling; easy to evaporate.[1]
DMF	Very High	Use for long peptides or polar sequences; hard to remove.
Ethyl Acetate	Moderate	Excellent for workup/extraction; poor for dissolving HCl salts directly.
Water	Low (as free base)	The HCl salt is soluble, but hydrolysis risk exists at high pH.

Troubleshooting & Quality Control

Issue: Incomplete Coupling

• Cause: Steric hindrance of the

  -OBzl group affecting the -amine nucleophilicity.[1]

• Remedy: Switch coupling reagents from EDC/HOBt to HATU/HOAt .

• Caution: HATU requires strict pH control (keep basic) but can cause racemization if over-based.[1]

Issue: Loss of OtBu group

• Cause: Accidental exposure to strong acid during workup.

• Remedy: Use Citric Acid or

  (mild) instead of HCl for the acidic wash. Ensure rotary evaporator bath is < 40°C.

Issue: Aspartimide Formation (Rare but possible)[1]

• Cause: If using Fmoc protocols upstream or exposing to strong base.

• Remedy: Strictly adhere to the Z/Boc strategy (Acid/Hydrogenolysis) to maintain the "Base-Free" environment.[1]

References

• Sigma-Aldrich. Product Specification: Boc-Asp(OBzl)-OH and derivatives.[1] Retrieved from [1]

• MedChemExpress. H-Asp(Obzl)-OtBu HCl Datasheet.[1] Retrieved from [1]

• BenchChem. Solubility of H-Asp(OtBu)-OtBu.HCl in different organic solvents. Retrieved from [1]

• National Institutes of Health (NIH). Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis. Retrieved from [1]

• ChemicalBook. H-ASP(OBZL)-OTBU HCL Chemical Properties. Retrieved from [1]

Sources

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• 2. biotage.com [biotage.com]
• 3. researchgate.net [researchgate.net]
• 4. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 5. Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. H-ASP(OBZL)-OTBU HCL | 94347-11-2 [chemicalbook.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. medchemexpress.com [medchemexpress.com]

Application Notes &amp; Protocols: Mastering Orthogonal Protection Strategies with H-Asp(OBzl)-OtBu

For Researchers, Scientists, and Drug Development Professionals

Foundational Principles: The Strategic Imperative of Orthogonal Protection

In the intricate discipline of peptide synthesis, the assembly of complex architectures such as cyclic peptides, branched peptides, or those bearing post-translational modifications hinges on the precise and selective manipulation of functional groups. This level of control is achieved through orthogonal protection strategies .[1][2] An orthogonal system employs multiple classes of protecting groups within the same molecule, each of which can be removed by a specific chemical mechanism without affecting the others.[3] This paradigm moves beyond simple kinetic selectivity, as seen in traditional Boc/Bzl strategies, to offer truly independent chemical addressability.[4][5]

The most prevalent contemporary method, Fmoc/tBu solid-phase peptide synthesis (SPPS), relies on a two-dimensional orthogonal scheme: the base-labile Fmoc group for temporary Nα-protection and acid-labile tert-butyl (tBu) type groups for permanent side-chain protection.[3][6] However, for advanced applications requiring side-chain modification or on-resin cyclization, a third dimension of orthogonality is essential. The amino acid derivative H-Asp(OBzl)-OtBu is a powerful tool for introducing this third dimension, enabling sophisticated synthetic routes that would otherwise be untenable.

This guide provides a detailed exploration of the H-Asp(OBzl)-OtBu strategy, explaining the causality behind experimental choices and furnishing validated protocols for its successful implementation.

The H-Asp(OBzl)-OtBu Building Block: A Dual-Action Tool

The strategic utility of H-Asp(OBzl)-OtBu lies in the distinct chemical liabilities of its two ester protecting groups:

• C-Terminal tert-Butyl (OtBu) Ester: This group is highly sensitive to acidolysis. It is readily cleaved by moderate-to-strong acids, such as trifluoroacetic acid (TFA), via a mechanism involving protonation and the subsequent formation of a stable tert-butyl cation.[7][8][9]

• Side-Chain Benzyl (OBzl) Ester: Conversely, the benzyl ester is stable to the acidic conditions used for OtBu removal. Its cleavage requires a different chemical approach: catalytic hydrogenolysis.[5][10] This process involves the reductive cleavage of the benzyl C-O bond in the presence of a palladium catalyst and a hydrogen source.[11][12]

This perfect orthogonality, where one group is removed by acid and the other by reduction, allows for the selective unmasking of either the C-terminal or the side-chain carboxyl group, paving the way for targeted chemical transformations.

Visualization: The Orthogonal Deprotection Choice

Caption: Aspartimide formation leads to a complex mixture of side products.

Mitigation Strategies:

• Use Optimized Fmoc Deprotection: Use a shorter deprotection time or a milder base cocktail, such as 2% DBU / 2% piperidine in DMF, to reduce exposure to strong basic conditions.

• Incorporate Additives: Adding 0.1 M 1-hydroxybenzotriazole (HOBt) to the piperidine deprotection solution can help suppress aspartimide formation. [13]3. Backbone Protection: For particularly sensitive sequences, using a dipeptide building block with a backbone-protected amino acid preceding the Asp residue, such as an Fmoc-Xaa-(Dmb)Gly-OH dipeptide, can sterically hinder the cyclization reaction. [13]

Summary Data Table: Deprotection Conditions

Parameter	Selective OtBu Deprotection	Selective OBzl Deprotection
Target Group	C-Terminal tert-Butyl Ester	Side-Chain Benzyl Ester
Primary Reagent	Trifluoroacetic Acid (TFA)	Palladium on Carbon (Pd/C)
Mechanism	Acidolysis	Catalytic Hydrogenolysis
Typical Conditions	1-2% TFA in DCM, 1-2 h, RT	10% Pd/C, HCOONH₄, DMF/AcOH, 4-24 h, RT
Byproducts	Isobutylene, t-Butyl Cations	Toluene
Orthogonal To	Benzyl (Bzl), Fmoc	tert-Butyl (tBu), Boc, Fmoc
Key Consideration	Avoid cleavage of acid-labile resin linkers by using low TFA concentration.	Catalyst can be poisoned by sulfur-containing amino acids (Met, Cys). [11]

Conclusion

The orthogonal protection strategy offered by H-Asp(OBzl)-OtBu is a cornerstone of advanced peptide chemistry. By providing two chemically distinct handles on the same amino acid residue, it grants chemists the flexibility to perform selective, high-yield modifications at either the C-terminus or the side-chain. A thorough understanding of the underlying reaction mechanisms, coupled with the implementation of validated protocols and an awareness of potential side reactions like aspartimide formation, empowers researchers to synthesize complex and novel peptide structures with confidence and precision.

References

• PubMed. (2024). Orthogonal Deprotection Strategy of Fmoc Provides Improved Synthesis of Sensitive Peptides: Application to Z-Arg-Lys-AOMK.
• BOC Sciences.
• ResearchGate. Orthogonal and safety-catch protecting group strategies in solid-phase peptide synthesis.
• Ningbo Inno Pharmchem Co., Ltd.
• Organic Chemistry Portal. Selective Deprotection of N-Boc-Protected tert-Butyl Ester Amino Acids by the CeCl37H20-NaI System in Acetonitrile*.
• ResearchGate.
• MDPI. An Orthogonal Protection Strategy for the Synthesis of Conotoxins Containing Three Disulfide Bonds.
• Aapptec Peptides. Fmoc-Asp(OtBu)-OH.
• Benchchem. A Comparative Guide to Aspartic Acid Derivatives in Solid-Phase Peptide Synthesis: H-Asp(OtBu).
• Benchchem. A Tale of Two Protecting Groups: Z-Glu-OBzl vs. Fmoc-Glu(OtBu)-OH in Solid-Phase Peptide Synthesis.
• AAPPTEC. Aggregation, Racemization and Side Reactions in Peptide Synthesis.
• Sigma-Aldrich. Solving Aspartimide Formation in Fmoc SPPS with Fmoc-Asp(OBno)-OH.
• Organic Chemistry Portal. Benzyl Ethers - Protecting Groups.
• ACS Green Chemistry Institute Pharmaceutical Roundtable. Hydrogenolysis.
• ResearchGate. Selective tert-Butyl Ester Deprotection in the Presence of Acid Labile Protecting Groups with Use of ZnBr2.
• Organic Chemistry Portal. Benzyl Esters.
• Organic Chemistry Portal. tert-Butyl Esters.
• ResearchGate. I am trying to cleave the tert-butyl ester protecting group from a glutamic acid containing compound with a benzyl group. Please give suggestions?.
• ResearchGate. What happens to the t-butyl cation in the TFA deprotection of a t-butyl ester?.
• Iris Biotech GmbH.
• Wiley Online Library. Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis.
• Common Organic Chemistry. Boc Deprotection Mechanism - TFA.
• ResearchGate. (PDF) Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences.
• Benchchem. Technical Support Center: TFA Deprotection of m-PEG7-t-butyl ester.
• J&K Scientific LLC. Benzyl Deprotection of Alcohols.
• Canadian Science Publishing. Catalytic transfer hydrogenation of benzylic and styryl compounds with palladium/carbon and 2-propanol.
• ACS Publications.
• Sciencemadness Discussion Board. De-protection of N-Benzyl groups.

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• 8. Boc Deprotection Mechanism - TFA [commonorganicchemistry.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Benzyl Ethers [organic-chemistry.org]
• 11. Hydrogenolysis - Wordpress [reagents.acsgcipr.org]
• 12. jk-sci.com [jk-sci.com]
• 13. peptide.com [peptide.com]

Topic: Strategic Use of Orthogonally Protected Aspartic Acid Derivatives in Peptide Drug Discovery: A Focus on H-Asp(OBzl)-OtBu and the Mitigation of Aspartimide Formation

An Application Note from the Senior Scientist's Desk

Introduction

The landscape of modern medicine is increasingly shaped by peptide therapeutics, which offer high specificity and potency with lower toxicity compared to many small molecules.[1] The success of drugs like GLP-1 receptor agonists for diabetes and obesity has fueled a surge in peptide-based drug discovery.[2] However, the chemical synthesis of these complex molecules, particularly via Solid-Phase Peptide Synthesis (SPPS), is fraught with challenges that can impact yield, purity, and ultimately, the viability of a drug candidate.

A central challenge lies in the chemistry of trifunctional amino acids, where the side chain requires a protecting group. Aspartic acid (Asp) is particularly notorious in this regard. The choice of protecting group strategy for its β-carboxyl group is not merely a technical detail; it is a critical decision that can prevent catastrophic side reactions. One of the most pervasive of these is aspartimide formation, a reaction that plagues syntheses during the base-mediated deprotection steps of the widely used Fmoc/tBu strategy, leading to a cascade of difficult-to-remove impurities.[3]

This guide delves into the strategic considerations surrounding aspartic acid derivatives in drug discovery. We will use H-Asp(OBzl)-OtBu , an aspartic acid derivative with two distinct and orthogonally removable ester protecting groups, as a central point of discussion. While its direct use in standard stepwise SPPS is unconventional due to its free N-terminus, its structure provides an excellent framework for understanding the principles of orthogonal protection. Our focus will be on the causality behind synthetic choices, particularly in the context of preventing aspartimide formation, a critical hurdle in the synthesis of numerous peptide-based active pharmaceutical ingredients (APIs).

Section 1: The Chemistry of H-Asp(OBzl)-OtBu: A Study in Orthogonal Protection

To build complex molecular architectures, chemists rely on "orthogonal" protecting groups—distinct groups on the same molecule that can be removed under different conditions without affecting one another. H-Asp(OBzl)-OtBu is a perfect illustration of this concept.

1.1 Molecular Structure and Protecting Groups

The structure of H-Asp(OBzl)-OtBu features two ester groups, each with a unique lability profile:

• β-Benzyl (Bzl) ester: Protecting the side-chain carboxyl group. This group is stable to both weak acids and the bases used in Fmoc deprotection. It is typically removed under reductive conditions, most commonly via catalytic hydrogenolysis (e.g., H₂/Pd-C).

• α-tert-Butyl (tBu) ester: Protecting the C-terminal carboxyl group. This group is stable to bases and hydrogenolysis but is readily cleaved by moderate to strong acids, such as trifluoroacetic acid (TFA), which is used in the final cleavage step of Fmoc-SPPS.[]

Caption: Structure of H-Asp(OBzl)-OtBu with orthogonal protecting groups.

1.2 Suitability for Peptide Synthesis

A critical feature to note is the unprotected α-amino group (H₂N-). In standard Fmoc-SPPS, each incoming amino acid must have its α-amino group temporarily protected (usually by an Fmoc group) to prevent self-polymerization during the peptide bond formation (coupling) step.[5] Since H-Asp(OBzl)-OtBu lacks this protection, it cannot be used directly as a building block in a stepwise synthesis without an in-situ protection step—a non-standard and often inefficient process.[5]

Therefore, its primary utility is not in linear SPPS, but rather as a specialized starting material for synthesizing unique dipeptides, peptide fragments for convergent synthesis, or other complex building blocks where the differential cleavage of the Bzl and tBu esters is strategically advantageous.

Section 2: The Critical Challenge of Aspartimide Formation

The primary motivation for exploring alternative protection strategies for aspartic acid is to circumvent the formation of aspartimide. This side reaction is a major bottleneck in the synthesis of many therapeutic peptides.[6]

2.1 Mechanism of Formation

During Fmoc-SPPS, the peptide chain is repeatedly exposed to a basic solution (typically 20% piperidine in DMF) to remove the N-terminal Fmoc group.[7] When an Asp(OtBu) residue is present, the backbone amide nitrogen of the following amino acid can attack the side-chain carbonyl carbon. This intramolecular cyclization is base-catalyzed and results in a five-membered succinimide ring.[3]

Caption: Mechanism of base-catalyzed aspartimide formation during Fmoc-SPPS.

2.2 Consequences for Drug Development

The succinimide intermediate is unstable and can hydrolyze to form multiple undesired products:

• β-Aspartyl Peptides: The peptide bond is reformed through the side-chain carboxyl group, creating an isomeric, and typically inactive, peptide (an "iso-peptide").

• Racemized Peptides: The α-carbon of the aspartimide ring is acidic and prone to epimerization, leading to the formation of D-Asp residues.[8]

These impurities often have the same mass and similar chromatographic properties as the target peptide, making purification exceptionally difficult and costly, a critical issue in GMP manufacturing of APIs.[8] The risk is highest for sequences where the residue following Asp is small and unhindered, such as Glycine, Asparagine, or Serine.[6][9]

Factor	Impact on Aspartimide Formation	Rationale
Sequence	High risk with Asp-Gly, Asp-Asn, Asp-Ser	A sterically unhindered C-flanking residue allows the backbone nitrogen to easily adopt the conformation needed for intramolecular attack.[9]
Base Exposure Time	Increased risk with longer exposure	Prolonged or repeated exposure to piperidine during difficult deprotection steps increases the likelihood of the side reaction.[8]
Temperature	Increased risk at higher temperatures	The reaction rate is accelerated at elevated temperatures, which are sometimes used to overcome peptide aggregation.
Side-Chain Protection	Standard OtBu is susceptible	The electron-withdrawing nature of the OtBu ester activates the carbonyl for nucleophilic attack. More sterically hindered or electron-donating groups can reduce this risk.[3][8]

Section 3: Case Studies in Drug Discovery: The Aspartic Acid Challenge

The challenges associated with aspartic acid are not theoretical; they are practical hurdles in the synthesis of blockbuster drugs and promising clinical candidates.

Case Study 1: GLP-1 Receptor Agonists

Glucagon-like peptide-1 (GLP-1) analogues like Liraglutide and Semaglutide are revolutionary treatments for type 2 diabetes and obesity.[10] The synthesis of these 30+ amino acid peptides is a significant undertaking. Teduglutide, another GLP-1 analogue, is particularly notorious for aspartimide formation due to its Asp-Gly sequence.[3][6]

In a study demonstrating a novel protecting group strategy, the synthesis of Teduglutide using the standard Fmoc-Asp(OtBu)-OH resulted in none of the desired product being detected after completion of the sequence.[6] The synthesis was only made possible by replacing the standard building block with a specialized one designed to prevent cyclization. This highlights that for complex, Asp-rich peptides, the standard synthetic route can fail completely, necessitating the use of advanced, albeit more expensive, chemical strategies to ensure a viable manufacturing process.

Case Study 2: Gonadotropin-Releasing Hormone (GnRH) Analogues

GnRH analogues are peptide hormones used to treat prostate cancer, endometriosis, and other hormone-sensitive conditions.[11][12] The biological activity of these peptides is highly dependent on their precise three-dimensional structure. The synthesis of GnRH-III analogues, for example, involves an Asp residue that is critical for forming a salt bridge that stabilizes the active conformation.[13] The introduction of impurities such as β-peptides or racemized D-Asp isomers at this position would disrupt this crucial interaction, rendering the drug inactive. Therefore, maintaining absolute chemical and stereochemical fidelity during synthesis is paramount, making the prevention of aspartimide formation a primary goal of the synthesis strategy.

Section 4: Protocols and Methodologies

Trustworthy protocols are built on a foundation of understanding the chemistry at each step. Below are methodologies for handling aspartic acid in SPPS, from the standard approach to strategies for mitigating risk.

Protocol 4.1: Standard Fmoc-SPPS of Aspartic Acid using Fmoc-Asp(OtBu)-OH

This protocol outlines the baseline, industry-standard method for incorporating an Asp residue. It is a self-validating system when paired with in-process controls like the Kaiser test or monitoring of Fmoc deprotection.

1. Materials & Reagents:

• Resin: Pre-loaded Wang or Rink Amide resin.

• Amino Acid: Fmoc-Asp(OtBu)-OH (3-5 equivalents).

• Solvent: Dimethylformamide (DMF), Dichloromethane (DCM).

• Deprotection Solution: 20% Piperidine in DMF.

• Coupling Reagents: HCTU (3-5 eq.), or DIC (3-5 eq.) / Oxyma Pure (3-5 eq.).

• Activation Base: N,N-Diisopropylethylamine (DIPEA) (6-10 eq.).

• Cleavage Cocktail: 95% TFA, 2.5% Triisopropylsilane (TIS), 2.5% H₂O.

2. Step-by-Step Methodology:

• Resin Swelling: Swell the peptide-resin in DMF for 30-60 minutes in the reaction vessel.

• Fmoc Deprotection:

  • Drain the DMF. Add the deprotection solution to the resin.

  • Agitate for 3 minutes. Drain.

  • Repeat with fresh deprotection solution for 10-15 minutes.

  • Rationale: The first short treatment removes the piperidine-dibenzofulvene adduct, driving the equilibrium towards complete deprotection in the second, longer step.

• Washing: Wash the resin thoroughly with DMF (5-7 times) to remove all traces of piperidine, which would neutralize the subsequent coupling reaction.

• Amino Acid Activation & Coupling:

  • In a separate vessel, dissolve Fmoc-Asp(OtBu)-OH and the coupling reagent (e.g., HCTU) in a minimal amount of DMF.

  • Add DIPEA and allow the mixture to pre-activate for 1-2 minutes.

  • Rationale: Pre-activation forms the active ester of the amino acid, which is poised for rapid reaction with the free amine on the resin. HCTU is a highly efficient coupling reagent that minimizes racemization.

  • Add the activated amino acid solution to the resin. Agitate for 45-90 minutes.

• Confirmation of Coupling: Perform a Kaiser test. A negative result (yellow beads) indicates a complete reaction. If positive (blue beads), recoupling may be necessary.

• Washing: Wash the resin with DMF (3 times) followed by DCM (3 times) to prepare for the next cycle.

• Final Cleavage: After the full peptide is synthesized, treat the resin with the cleavage cocktail for 2-3 hours to cleave the peptide from the resin and remove all acid-labile side-chain protecting groups (including the OtBu from Asp).

Protocol 4.2: Conceptual Workflow for Utilizing an N-α-Unprotected Derivative

Disclaimer: The following is a theoretical protocol based on chemical principles for using a building block like H-Asp(OBzl)-OtBu.[5] It is not a standard validated procedure and requires extensive optimization.

Caption: Comparison of standard vs. conceptual workflows for Asp incorporation.

Theoretical Steps:

• Resin Preparation: Prepare the N-terminally deprotected peptide-resin as in Protocol 4.1.

• In-Situ N-α-Protection:

  • Dissolve H-Asp(OBzl)-OtBu in DMF.

  • Add a reagent like Fmoc-OSu and a mild, non-nucleophilic base.

  • Allow the reaction to proceed to form Fmoc-Asp(OBzl)-OtBu in the reaction vessel.

  • Causality & Challenge: This step is added to prevent polymerization. However, it introduces another reaction that must go to completion and whose byproducts must be managed, significantly complicating the synthesis cycle.[5]

• Activation & Coupling: Proceed with activation of the now-Fmoc-protected α-carboxyl group and couple to the resin.

This approach is generally avoided due to its inefficiency and the availability of high-quality, pre-made Fmoc-protected amino acids.

Protocol 4.3: Actionable Strategies to Mitigate Aspartimide Formation

For problematic sequences, modifications to the standard protocol are essential.

Strategy	Protocol Modification	Rationale & Citation
Use Specialized Building Blocks	Replace Fmoc-Asp(OtBu)-OH with Fmoc-Asp(OBno)-OH or a Dmb/Hmb protected dipeptide.	The 3-benzyloxynaphthylmethyl (Bno) ester is more sterically hindered, physically impeding the intramolecular cyclization. This has been shown to dramatically reduce aspartimide formation in the synthesis of GLP-2 analogues.[8]
Modify Deprotection Conditions	Use 2-5% DBU / 2-5% Piperidine in DMF instead of 20% Piperidine.	DBU is a non-nucleophilic base that can effectively cleave Fmoc groups but does not promote the subsequent ring-opening of any formed aspartimide, thus reducing β-peptide impurities.[3]
Incorporate Additives	Add 0.1 M of Oxyma Pure or HOBt to the deprotection solution.	These additives can act as proton sources that reduce the effective basicity of the solution, slowing the rate of the cyclization side reaction.[6]
Lower Temperature	Perform deprotection and/or coupling steps at room temperature or below, avoiding microwave heating.	Reduces the kinetic rate of the side reaction. This is a simple but effective measure, especially for long or difficult couplings.

Conclusion

The selection of an aspartic acid derivative in peptide drug discovery is a decision with far-reaching consequences for synthesis efficiency, product purity, and manufacturing scalability. While a molecule like H-Asp(OBzl)-OtBu serves as an excellent model for understanding the power of orthogonal protection, its practical application in stepwise SPPS is limited. The true lesson lies in the challenges it helps illuminate.

The battle against aspartimide formation has driven significant innovation in protecting group chemistry, leading to advanced building blocks and modified protocols that are now essential tools for any scientist synthesizing complex peptide APIs. As demonstrated in the case of GLP-1 and GnRH analogues, successfully navigating the chemistry of problematic residues like aspartic acid is not just an academic exercise—it is a prerequisite for bringing life-changing therapeutics from the lab to the clinic.

References

• Moonlight. (n.d.). [Literature Review] Azapeptide Synthesis Fully Integrated into Standard Solid-Phase Peptide Synthesis (SPPS): Case Study with Azapeptide-GLP-1. Retrieved from [Link]

• Lau, J., et al. (2024). Machine-Learning-Guided Peptide Drug Discovery: Development of GLP-1 Receptor Agonists with Improved Drug Properties. Journal of Medicinal Chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of Asp-based lactam cyclic peptides using amide-bonded diaminodiacid to prevent aspartimide formation. Retrieved from [Link]

• Chen, J., et al. (2020). Prevention of aspartimide formation during peptide synthesis using cyanosulfurylides as carboxylic acid-protecting groups. Nature Communications. Retrieved from [Link]

• de la Torre, B. G., & Albericio, F. (2025). Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis. Chemistry–A European Journal. Retrieved from [Link]

• Iguchi, S., Kawasaki, K., & Okada, Y. (1987). Amino acids and peptides. XVIII. Dipeptide formation during the synthesis of Z-Asp(OBzl)-OH. International Journal of Peptide and Protein Research. Retrieved from [Link]

• PubMed. (n.d.). Synthesis of decapeptide of L-aspartic acid and benzyl-L-aspartic acid by solid phase peptide synthesis. Retrieved from [Link]

• Aapptec Peptides. (n.d.). H-Asp(OBzl)-OBzl HCl. Retrieved from [Link]

• Lovas, S., et al. (2007). Synthesis of gonadotropin-releasing hormone III analogs. Structure-antitumor activity relationships. Journal of Medicinal Chemistry. Retrieved from [Link]

• Slack, R. J., et al. (2021). Emerging therapeutic opportunities for integrin inhibitors. Nature Reviews Drug Discovery. Retrieved from [Link]

• Google Patents. (n.d.). CN112912390A - Preparation method of GLP-1 analogue.

• Coin, I., et al. (2007). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. Nature Protocols. Retrieved from [Link]

• Google Patents. (n.d.). US20190177392A1 - Synthesis of glp-1 peptides.

• Luxembourg Bio Technologies. (2007). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. Retrieved from [Link]

• ResearchGate. (n.d.). Solid phase synthesis of ω-aspartic thioacid containing peptides. Retrieved from [Link]

• National Institutes of Health. (n.d.). Synthesis and biological evaluation of glucagon-like peptide-1 receptor agonists. Retrieved from [Link]

• MDPI. (n.d.). A Computational Study of the Mechanism of Succinimide Formation in the Asn–His Sequence. Retrieved from [Link]

• National Institutes of Health. (n.d.). Structure-Activity Relationship Studies of Gonadotropin Releasing Hormone Antagonists. Retrieved from [Link]

• Lau, J. L., & Dunn, M. K. (2018). Trends in peptide drug discovery. Nature Reviews Drug Discovery. Retrieved from [Link]

• Google Patents. (n.d.). WO2020074583A1 - Process for the manufacture of glp-1 analogues.

• Amblard, M., et al. (2006). Methods and protocols of modern solid phase Peptide synthesis. Molecular Biotechnology. Retrieved from [Link]

• RSC Publishing. (2020). Greening the synthesis of peptide therapeutics: an industrial perspective. Retrieved from [Link]

• Geiger, T., & Clarke, S. (1987). Succinimide formation from aspartyl and Asn peptides as a model for the spontaneous degradation of proteins. Journal of Biological Chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). GnRH analogues - Agonists and antagonists. Retrieved from [Link]

• Aapptec Peptides. (n.d.). Standard Coupling Procedures. Retrieved from [Link]

• Drug Discovery Chemistry. (n.d.). Oral & Macrocyclic Peptides. Retrieved from [Link]

• PubMed. (n.d.). Discovery and Control of Succinimide Formation and Accumulation at Aspartic Acid Residues. Retrieved from [Link]

• National Center for Biotechnology Information. (2018). Gonadotropin Releasing Hormone (GnRH) Analogues. Retrieved from [Link]

• Friedman, A. J. (1991). Clinical uses of gonadotropin-releasing hormone analogues. Fertility and Sterility. Retrieved from [Link]

• Beilstein Journals. (2018). On the design principles of peptide–drug conjugates for targeted drug delivery. Retrieved from [Link]

• MDPI. (n.d.). Acetic Acid Can Catalyze Succinimide Formation from Aspartic Acid Residues. Retrieved from [Link]

• ResearchGate. (2023). Discovery and Control of Succinimide Formation and Accumulation at Aspartic Acid Residues. Retrieved from [Link]

Sources

• 1. chemie.univie.ac.at [chemie.univie.ac.at]
• 2. Machine-Learning-Guided Peptide Drug Discovery: Development of GLP-1 Receptor Agonists with Improved Drug Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Prevention of aspartimide formation during peptide synthesis using cyanosulfurylides as carboxylic acid-protecting groups - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Solving Aspartimide Formation in Fmoc SPPS with Fmoc-Asp(OBno)-OH [sigmaaldrich.com]
• 9. researchgate.net [researchgate.net]
• 10. US20190177392A1 - Synthesis of glp-1 peptides - Google Patents [patents.google.com]
• 11. Gonadotropin Releasing Hormone (GnRH) Analogues - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. Clinical uses of gonadotropin-releasing hormone analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Synthesis of gonadotropin-releasing hormone III analogs. Structure-antitumor activity relationships - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting H-Asp(OBzl)-OtBu Coupling

Here is the technical support guide for troubleshooting coupling issues with H-Asp(OBzl)-OtBu.

Introduction: The Molecule & The Challenge

H-Asp(OBzl)-OtBu (Aspartic acid beta-benzyl ester alpha-tert-butyl ester) is a specialized building block used primarily in solution-phase peptide synthesis or convergent fragment condensation.

While versatile, this molecule presents a "perfect storm" for low coupling yields due to two intrinsic factors:

• Steric Shielding: The bulky tert-butyl group at the

  -position creates significant steric hindrance, physically blocking the approach of the activated electrophile to the free amine.

• Electronic Deactivation: The proximity of two ester groups (alpha and beta) exerts a strong electron-withdrawing effect, reducing the nucleophilicity of the

  -amine.

This guide moves beyond basic protocols to address the kinetic and thermodynamic barriers preventing successful coupling.

Phase 1: Pre-Coupling Verification (The "Salt Trap")

Symptom: No reaction or <10% conversion observed by LC-MS.

The most common user error is treating the hydrochloride salt (HCl) as a free amine. H-Asp(OBzl)-OtBu is almost exclusively supplied as the HCl salt to ensure stability. If not neutralized, the amine remains protonated (

) and non-nucleophilic.

Protocol: Correct Neutralization

Do not rely on in-situ neutralization with weak bases if the coupling is difficult.

Method	Procedure	Pros/Cons
In-Situ (Standard)	Add 1.0 equiv of DIEA (Diisopropylethylamine) to the amine solution immediately before adding the activated acid.	Pro: Fast. Con: Excess base can trigger racemization or premature hydrolysis of the active ester.
Extractive Desalting (Recommended)	1. Dissolve salt in DCM.2. Wash with sat. (aq) .3. Dry organic layer over , filter, and concentrate.4. Use the free oil immediately.	Pro: Removes acidic counter-ions completely; cleaner reaction.Con: Adds a step; free amine is less stable.

Phase 2: Overcoming Steric Hindrance (The "Kinetic Barrier")

Symptom: Reaction stalls at 40-60% conversion; product forms slowly.

The

-OtBu group acts as a "gatekeeper," significantly slowing the rate of acylation. Standard reagents (HBTU/TBTU) often hydrolyze before the slow amine can react.

Strategic Adjustments

A. Reagent Selection

Switch from carbodiimides (DCC/DIC) or aminiums (HBTU) to phosphonium or uronium salts with HOAt (1-hydroxy-7-azabenzotriazole) additives. The pyridine nitrogen in HOAt provides a "neighboring group effect" that accelerates the reaction.

• Gold Standard: HATU or COMU with DIEA .

• Alternative: PyAOP (Phosphonium salt, devoid of guanidinium byproducts).

B. Solvent System

The hydrophobicity of the OBzl and OtBu groups requires a solvent that prevents aggregation.

• Standard: DMF (Dimethylformamide).

• Optimized: DCM/DMF (1:1). DCM helps solubilize the protected hydrophobic segments, while DMF promotes the polar transition state.

Visualizing the Kinetic Bottleneck

Figure 1: The kinetic competition between successful coupling (hindered by the t-Butyl group) and active ester hydrolysis.

Phase 3: Side Reaction Management (Aspartimide & Racemization)

Symptom: Correct mass not found; Mass +18 (Hydrolysis) or -18 (Aspartimide) observed.

Although H-Asp(OBzl)-OtBu is the amine component, the conditions used to force the coupling can trigger side reactions.

Aspartimide Formation

While typically associated with Fmoc removal, Aspartimide can occur during coupling if the pH is too high (>8.5). The backbone nitrogen of the newly formed bond can attack the side-chain benzyl ester.

• Risk Factor: High base concentration (e.g., using 3-4 equiv of DIEA).

• Prevention: Use Collidine (TMP) instead of DIEA. It is a weaker, non-nucleophilic base that is sufficient for HATU activation but less likely to drive Aspartimide formation [1].

Racemization

The activation of the incoming amino acid is the primary source of racemization, but the basicity required to deprotonate the H-Asp(OBzl)-OtBu salt contributes.

• Prevention: Maintain base equivalents strictly at 1:1 relative to the HCl salt + 1:1 relative to the coupling reagent.

Troubleshooting FAQ

Q1: I see a peak with Mass [M-56]. What is it? A: This is the loss of the tert-butyl group (isobutylene). This suggests your reaction mixture is too acidic. Ensure you are not using un-neutralized HCl salts in a solvent that promotes acidolysis, or that your workup (if using TFA) was too harsh.

Q2: Can I use microwave irradiation to speed this up? A: Proceed with extreme caution. Aspartic acid derivatives are thermally sensitive. Microwave heating (>50°C) dramatically increases the rate of Aspartimide formation (cyclization) and hydrolysis of the benzyl ester. If you must use heat, limit it to 40°C and use Collidine as the base.

Q3: The reaction turns black/dark immediately upon adding base. A: This often indicates the presence of oxidized impurities in the amine or the solvent. However, if the yield is fine, the color may be disregarded. If the yield is low, verify the quality of your DMF (check for amines/dimethylamine) and the purity of the H-Asp(OBzl)-OtBu.

Q4: Why not just use H-Asp(OtBu)-OtBu? A: You likely need orthogonal protection. The OBzl group allows for side-chain deprotection via Hydrogenation (

) or HF, while leaving the C-terminus (OtBu) intact (or vice versa depending on the acid strength). If you do not need this orthogonality, switching to H-Asp(OtBu)-OtBu might slightly reduce steric issues, but the bulk is similar.

Summary of Optimized Protocol

For coupling Fmoc-AA-OH (1.2 equiv) to H-Asp(OBzl)-OtBu·HCl (1.0 equiv):

• Dissolve: Fmoc-AA-OH and HATU (1.2 equiv) in minimal DMF.

• Activate: Add Collidine (2.5 equiv) to the amino acid mixture. Stir for 30 seconds.

• Add Amine: Add the H-Asp(OBzl)-OtBu·HCl (solid or pre-dissolved in DMF) to the activated mixture.

  • Note: The Collidine acts to neutralize the HCl salt and activate the HATU.

• React: Stir at Room Temperature for 2–4 hours.

• Monitor: Check via HPLC. If <80% conversion after 4 hours, add a second portion of activated acid (0.5 equiv).

References

• Aspartimide Prevention: Mergler, M., et al. (2003). "The aspartimide problem in Fmoc-based SPPS. Part II." Journal of Peptide Science.

• Coupling Reagents: El-Faham, A., & Albericio, F. (2011). "Peptide Coupling Reagents, More than a Letter Soup." Chemical Reviews.

• Steric Hindrance in Amines: Mayr, H., et al. (2018). "Nucleophilicity Parameters." Master Organic Chemistry / Mayr Database.

• Product Data: ChemicalBook. (2025).[1] "H-Asp(OBzl)-OtBu HCl Properties."

Sources

• 1. researchgate.net [researchgate.net]

minimizing racemization of aspartic acid during synthesis

Topic: Minimizing Aspartic Acid Racemization & Aspartimide Formation in SPPS Role: Senior Application Scientist Status: Operational

The Core Problem: Aspartimide Formation

User Advisory: If you are observing "racemization" of Aspartic acid (D-Asp contaminants) or mass anomalies of -18 Da (imide) or +70 Da (piperidide adducts), you are likely not dealing with simple alpha-proton abstraction. You are facing Aspartimide Formation .

This is the dominant pathway for Asp degradation in Fmoc-SPPS. It is driven by the attack of the backbone nitrogen of the next residue (

) on the Asp side-chain ester.

Mechanism of Failure

The following diagram illustrates the chemical pathway leading to racemization and byproducts.

Figure 1: The Aspartimide pathway.[1][2] Note that "racemization" (D-Asp) is a downstream consequence of the succinimide ring opening, not just simple deprotonation.

Diagnostic & Decision Matrix

Do not apply expensive fixes blindly. Use this matrix to determine the necessary level of intervention based on your specific sequence risk.

Risk Level	Sequence Motifs	Recommended Intervention
Low	Asp-Phe, Asp-Leu, Asp-Val	Standard: Fmoc-Asp(OtBu)-OH is usually sufficient.
Medium	Asp-Asn, Asp-Ala, Long sequences (>30AA)	Protocol A: Modified Deprotection Cocktail (HOBt/Acid).
High	Asp-Gly , Asp-Ser, Asp-Thr	Protocol B or C: Bulky Side Chains (OMpe/OBno) or Backbone Protection (Dmb).
Critical	Asp-Gly (in microwave synthesis)	Protocol C (Mandatory): Dmb-dipeptides or Hmb backbone protection.

Troubleshooting Protocols

Protocol A: The "Acidic Brake" (Cost-Effective)

Concept: Reducing the basicity of the deprotection solution suppresses the ionization of the backbone amide, preventing the initial attack on the side chain.

Reagents:

• Standard Deprotection: 20% Piperidine in DMF.

• Additive: 0.1 M HOBt (Hydroxybenzotriazole) OR 5% Formic Acid.

Step-by-Step:

• Preparation: Dissolve HOBt (anhydrous or monohydrate) in your 20% Piperidine/DMF solution to a final concentration of 0.1 M .

  • Alternative: Add 5% (v/v) Formic Acid to the 20% Piperidine solution. This is often more effective than HOBt for stubborn sequences [1].

• Execution: Perform Fmoc removal as standard.

• Warning: HOBt solutions can be unstable over long periods; prepare fresh daily.

Protocol B: Steric Shielding (Bulky Protecting Groups)

Concept: Replacing the standard tert-butyl (OtBu) group with a bulkier ester physically blocks the backbone nitrogen from attacking the side chain carbonyl.

Reagents:

• Fmoc-Asp(OMpe)-OH: (3-methylpent-3-yl ester). The classic "bulky" choice.

• Fmoc-Asp(OBno)-OH: (5-n-butyl-5-nonyl ester).[3][4] A newer, hyper-bulky derivative shown to be superior to OMpe [2].

Step-by-Step:

• Substitution: Simply replace Fmoc-Asp(OtBu)-OH with Fmoc-Asp(OMpe)-OH or Fmoc-Asp(OBno)-OH in your synthesizer vial.

• Coupling: These bulky groups may require slightly longer coupling times (extend by 10-15 minutes) or more powerful activators (e.g., HATU instead of HBTU) due to their size.

• Cleavage: Both OMpe and OBno are removed with standard TFA cocktails (95% TFA), similar to OtBu.

Protocol C: Backbone Protection (The "Silver Bullet")

Concept: If the backbone nitrogen is chemically protected, it cannot attack the side chain. This eliminates the mechanism entirely.

Reagents:

• Fmoc-Asp(OtBu)-(Dmb)Gly-OH: A pre-formed dipeptide where the Glycine nitrogen is protected by a 2,4-dimethoxybenzyl (Dmb) group.

• Hmb-protected amino acids: (2-hydroxy-4-methoxybenzyl).

Step-by-Step (Using Dmb Dipeptides for Asp-Gly):

• Purchase: Buy the pre-formed dipeptide Fmoc-Asp(OtBu)-(Dmb)Gly-OH.

• Integration: Insert this unit as a single "residue" in your synthesizer file.

• Coupling: Couple this dipeptide using standard DIC/HOBt or HATU conditions.

• Cleavage: The Dmb group is acid-labile. It will be removed during the final global cleavage with TFA/TIS/Water, leaving the native Asp-Gly sequence intact.

Comparative Efficacy Data

The following table summarizes the reduction in aspartimide formation for the high-risk Asp-Gly sequence (Scorpion Toxin II Model) [2][3].

Method	Protecting Group	Deprotection Base	% Aspartimide Byproduct
Standard	Asp(OtBu)	20% Piperidine	~35 - 75% (High Failure)
Additive	Asp(OtBu)	20% Pip + 0.1M HOBt	~5 - 15%
Bulky	Asp(OMpe)	20% Piperidine	~1 - 5%
Hyper-Bulky	Asp(OBno)	20% Piperidine	< 0.2% (Negligible)
Backbone	Asp(OtBu)-Dmb-Gly	20% Piperidine	0% (Not Detected)

Frequently Asked Questions (FAQs)

Q: Does microwave synthesis increase Asp racemization? A: Yes, significantly. Thermal energy accelerates the ring-closure kinetics. If synthesizing Asp-Gly or Asp-Asn sequences in a microwave, you must use Protocol A (HOBt) at a minimum, or preferably Protocol B/C. Lower the deprotection temperature to room temperature or max 50°C for these specific steps [4].

Q: Can I just use a weaker base like Piperazine? A: Yes. Replacing 20% Piperidine with 5-10% Piperazine in DMF can reduce aspartimide formation because Piperazine is a weaker base (pKa ~9.8 vs 11.1 for Piperidine). However, Fmoc removal will be slower, so you must extend deprotection times (e.g., 2 x 10 min).

Q: I see a mass of M+67 in my MS data. Is this related? A: Yes. This is the piperidide adduct . The aspartimide ring opened via nucleophilic attack by the piperidine molecule itself rather than water. This confirms you have a severe aspartimide problem.

Q: Why not use Dmb protection for all Asp residues? A: Cost and steric hindrance. Dmb groups are bulky and can make subsequent couplings difficult. They are best reserved for "surgical" strikes on high-risk motifs like Asp-Gly.

References

• Michels, T., et al. (2012). Acid-Mediated Prevention of Aspartimide Formation in Solid Phase Peptide Synthesis.[2][5] Organic Letters, 14(20), 5218–5221. Link

• Behrendt, R., et al. (2015).[3] New t-butyl based aspartate protecting groups preventing aspartimide formation in Fmoc SPPS.[3][4] Journal of Peptide Science, 21(8), 680-687.[3] Link

• Merck/Novabiochem. (2018). Solving Aspartimide Formation in Fmoc SPPS with Fmoc-Asp(OBno)-OH. Technical Note. Link

• Palasek, S. A., et al. (2007). Limiting racemization and aspartimide formation in microwave-enhanced Fmoc solid phase peptide synthesis. Journal of Peptide Science, 13(3), 143-148. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. media.iris-biotech.de [media.iris-biotech.de]
• 3. New t-butyl based aspartate protecting groups preventing aspartimide formation in Fmoc SPPS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: H-Asp(OBzl)-OtBu Reaction Analysis

The following technical guide is structured as a Tier 3 Support resource for researchers and process chemists working with H-Asp(OBzl)-OtBu (Aspartic acid beta-benzyl ester alpha-tert-butyl ester) .

This guide focuses on the unique reactivity profile of this building block, specifically the high lability of the beta-benzyl ester (OBzl) towards intramolecular cyclization compared to the more stable alpha-tert-butyl ester (OtBu).

Topic: Side Product Analysis & Troubleshooting Reference Code: TS-ASP-OBZL-001

Molecule Profile & Risk Assessment

H-Asp(OBzl)-OtBu is a specialized orthogonal building block. Unlike standard Fmoc-Asp(OtBu)-OH, this molecule presents a free alpha-amine and two distinct ester protections.

• Primary Utility: Solution-phase synthesis or synthesis requiring orthogonality where the side chain (OBzl) can be removed by hydrogenolysis/HF, leaving the C-terminus (OtBu) intact (or vice versa).

• Critical Risk Factor: The OBzl group is significantly more prone to aspartimide formation than the OtBu group. When this unit is incorporated into a peptide, the beta-benzyl ester acts as an excellent leaving group for nucleophilic attack by the backbone amide nitrogen.

Stability Comparison Table

Feature	H-Asp(OBzl)-OtBu	H-Asp(OtBu)-OH (Standard)	Risk Implication
Side Chain Leaving Group	Benzyl Alcohol (BnOH)	tert-Butyl Alcohol (tBuOH)	OBzl is a better leaving group. Higher risk of cyclization.
Base Sensitivity	High (Aspartimide prone)	Moderate	Avoid prolonged exposure to bases (e.g., Piperidine, DBU).
Acid Sensitivity	Stable to mild acid (TFA removes OtBu, not OBzl)	Labile to TFA	Allows selective C-term deprotection.

Troubleshooting Guide (Q&A Format)

Category A: Mass Spectrometry Anomalies

Q1: I am seeing a mass shift of -18 Da in my final deprotected peptide. Is this dehydration? Diagnosis: This is the classic signature of Aspartimide formation . Mechanism: During synthesis (likely during base treatments), the nitrogen of the alpha-amide bond (from the next amino acid coupled to the Asp) attacked the beta-carbonyl of the Asp(OBzl) side chain.

• The Chemical Event: The benzyl ester (OBzl) was expelled as benzyl alcohol. A 5-membered succinimide ring formed.

• Why -18 Da? In your final analysis, you compare the product to the theoretical hydrolyzed Asp peptide. The imide ring is equivalent to the Asp residue minus one water molecule (

  ).

  • Target (Asp):

  • Contaminant (Aspartimide):

    (Succinimide ring)

Q2: I see a peak at [Target Mass + 67 Da]. What is this? Diagnosis: This is an Aspartyl-Piperidide adduct. Causality: You likely used Piperidine for Fmoc removal.[1][2]

• Aspartimide formed first (loss of OBzl).

• Piperidine (a strong nucleophile) attacked the aspartimide ring, opening it.

• Mass Math: Target Mass - 18 (Aspartimide) + 85 (Piperidine) = +67 Da . Action: This is irreversible. You must optimize the synthesis to prevent the initial aspartimide formation (see Protocol section).

Q3: My mass spec shows a loss of 74 Da from the expected dipeptide intermediate. Is this fragmentation? Diagnosis: This indicates Diketopiperazine (DKP) formation . Context: This usually happens if H-Asp(OBzl)-OtBu is the C-terminal residue.

• Scenario: You synthesized H-Xaa-Asp(OBzl)-OtBu.

• Mechanism: The free N-terminal amine of residue Xaa attacked the C-terminal carbonyl of the Asp(OtBu) ester.

• Result: Cyclo(Xaa-Asp(OBzl)) formed, releasing tert-Butanol (Mass 74).

• Risk Factors: High risk if Xaa is Proline, Glycine, or D-amino acids (which favor the cis-amide conformation required for cyclization).

Category B: Synthesis & Yield Issues

Q4: I am losing the Benzyl group during TFA treatment. I thought OBzl was acid-stable? Diagnosis: OBzl is relatively stable to TFA, but not absolute.

• Explanation: While OtBu is removed by TFA in minutes, OBzl can partially cleave over hours, especially if "scavengers" like Thioanisole are present, which can facilitate acidolysis.

• Solution: If you need to remove OtBu while keeping OBzl intact, use dilute TFA (e.g., 25-50% in DCM) and minimize reaction time (30-60 min). Avoid strong cation scavengers if possible.

Q5: The coupling efficiency to H-Asp(OBzl)-OtBu is low. Diagnosis: Steric hindrance and aggregation.

• Explanation: The bulky OtBu group at the alpha-position and the OBzl at the beta-position create a sterically crowded N-terminus.

• Solution: Use highly active coupling reagents (e.g., HATU or COMU ) and extended coupling times. Ensure the base (DIEA) is fresh to prevent premature Fmoc removal or racemization.

Diagnostic Data & Visuals

Table 1: Diagnostic Mass Shifts (LC-MS)

Use this table to identify impurities in your crude mixture.

Observed Mass Shift ( Mass)	Identity of Impurity	Origin
-18 Da	Aspartimide	Cyclization of Asp side chain (loss of H2O relative to Asp).
+67 Da	Asp-Piperidide	Piperidine attack on Aspartimide ring.
+14 Da	Methyl Ester	Transesterification with Methanol (if used in wash/workup).
-108 Da	Aspartimide (Protected)	Loss of BnOH from protected Asp(OBzl) species.
-74 Da	Diketopiperazine (DKP)	Cyclization of dipeptide ester (loss of tBuOH).

Visualization: Aspartimide Formation Pathway

The following diagram illustrates the mechanism where the OBzl group acts as the leaving group.

Caption: Mechanism of base-catalyzed aspartimide formation from Asp(OBzl) precursors.

Validated Protocols

Protocol A: Minimizing Aspartimide Formation

If you must expose the Asp(OBzl) sequence to base (e.g., Fmoc removal of subsequent residues), use this modified cocktail.

Reagents:

• Piperidine (20% v/v)[3]

• Formic Acid (0.1 M) or HOBt (0.1 M)

• Solvent: DMF[3][4][5]

Methodology:

• Preparation: Add 0.1 M HOBt to your 20% Piperidine/DMF deprotection solution. The acidity suppresses the ionization of the amide nitrogen, reducing its nucleophilicity without preventing Fmoc removal.

• Application: Use this solution for all deprotection steps after the Asp(OBzl) residue has been incorporated.

• Validation: Analyze a small cleavage sample. The -18 Da peak should be <5%.

Protocol B: DKP Prevention (For C-terminal Asp)

If H-Asp(OBzl)-OtBu is your C-terminal residue:

• Avoid Fmoc chemistry for the second residue if possible. Use Trityl (Trt) protection for the N-terminus of the second amino acid if compatible, as Trt removal is acidic (does not trigger DKP).

• If Fmoc is required: Perform the deprotection of the second amino acid with short pulses (e.g., 2 x 3 min) rather than one long incubation. Wash immediately and extensively with DCM (non-polar solvent destabilizes the transition state).

References

• Sigma-Aldrich. (2025). Solving Aspartimide Formation in Fmoc SPPS with Fmoc-Asp(OBno)-OH. Link

• Mergler, M., et al. (2003). Peptide Synthesis and Side Reactions. Bachem Group. Link

• Neumann, K., et al. (2025). Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis. ChemBioChem. Link

• Coin, I., et al. (2007). Depsipeptide methodology for solid-phase peptide synthesis: circumventing side reactions. Nature Protocols. Link

• Aapptec. (2024). Fmoc-Asp(OtBu)-OH Side Reactions and Troubleshooting. Link

Sources

• 1. media.iris-biotech.de [media.iris-biotech.de]
• 2. researchgate.net [researchgate.net]
• 3. Solving Aspartimide Formation in Fmoc SPPS with Fmoc-Asp(OBno)-OH [sigmaaldrich.com]
• 4. Mechanistic Study of Diketopiperazine Formation during Solid-Phase Peptide Synthesis of Tirzepatide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Optimization of H-Asp(OBzl)-OtBu Coupling Reactions

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for peptide synthesis. This guide is designed for researchers, scientists, and drug development professionals encountering challenges with the coupling of H-Asp(OBzl)-OtBu. Due to the steric hindrance imposed by the bulky tert-butyl (OtBu) and benzyl (OBzl) protecting groups, this specific coupling can be prone to slow reaction kinetics, low yields, and undesirable side reactions.

This document provides in-depth troubleshooting advice, answers to frequently asked questions, and validated protocols to help you optimize your reaction time and achieve high-purity products.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems you may encounter during the H-Asp(OBzl)-OtBu coupling step.

Question: My coupling reaction is extremely slow or has stalled. The Kaiser test remains positive after several hours. What's wrong?

Answer: A stalled or sluggish coupling is the most common issue with this sterically hindered amino acid derivative. Several factors, often in combination, can be responsible.

• Cause 1: Insufficient Activation Energy. The coupling reagent you are using may not be potent enough to overcome the steric hindrance. Standard carbodiimide reagents like DIC, while cost-effective, may be too slow for this challenging coupling.[1][2]

  • Solution: Switch to a more powerful, modern coupling reagent. Aminium/uronium salts like HATU or HCTU are highly reactive and known to accelerate couplings of sterically hindered amino acids.[3] Oxyma-based reagents like COMU are also excellent choices, offering high reactivity with a better safety profile than HOBt/HOAt-based reagents.[4]

• Cause 2: Peptide Aggregation. As the peptide chain elongates, it can fold and form intermolecular hydrogen bonds, causing the peptide-resin to aggregate.[5] This physically blocks the N-terminal amine, preventing it from reacting.

  • Solution 1: Change the primary solvent from Dichloromethane (DCM) or Dimethylformamide (DMF) to N-Methyl-2-pyrrolidone (NMP) , which is more effective at disrupting hydrogen bonds.[5] Adding a chaotropic salt or a small percentage of Dimethyl sulfoxide (DMSO) can also help.

  • Solution 2: Increase the reaction temperature. Performing the coupling at 40-50°C can provide enough energy to overcome both steric hindrance and mild aggregation. Microwave-assisted peptide synthesis (SPPS) is a highly effective method for difficult couplings, significantly reducing reaction times.[5]

• Cause 3: Suboptimal Stoichiometry. An insufficient excess of the activated amino acid may lead to an incomplete reaction.

  • Solution: For difficult couplings, increase the equivalents of the protected amino acid and coupling reagent. While a 1.5 to 2-fold excess is common, using up to 3-4 equivalents may be necessary to drive the reaction to completion.

Question: My final product is impure. LC-MS analysis shows multiple peaks close to the desired product mass. What are these side products?

Answer: Impurities in couplings involving aspartic acid derivatives often stem from two primary side reactions: aspartimide formation and racemization.

• Cause 1: Aspartimide Formation. The side-chain carboxyl group of the aspartic acid residue can attack the backbone amide bond, forming a cyclic succinimide intermediate known as an aspartimide.[5] This intermediate can then be opened by a nucleophile (like piperidine during Fmoc deprotection or water) to yield a mixture of the desired α-peptide and an undesired β-peptide isomer, which are often difficult to separate chromatographically.[5][6] This is particularly problematic in sequences containing Asp-Gly or Asp-Ser.[5]

  • Solution 1: Add 1-hydroxybenzotriazole (HOBt) or 6-Cl-HOBt to the Fmoc deprotection solution (e.g., 20% piperidine in DMF with 0.1 M HOBt). This has been shown to suppress aspartimide formation.[5]

  • Solution 2: Use a faster, more efficient coupling protocol. The longer the activated aspartic acid residue is present and the longer the subsequent N-terminus is exposed, the more opportunity there is for side reactions. Using a high-efficiency reagent like HATU can complete the coupling in minutes, minimizing the time for aspartimide formation.[1]

• Cause 2: Racemization. The activated carboxyl group of the amino acid can be deprotonated at the α-carbon by the base in the reaction, leading to a loss of stereochemical integrity (racemization).[4]

  • Solution 1: Use an additive that suppresses racemization. Coupling reagents like HATU, HBTU, and PyBOP are formulated with HOBt or HOAt derivatives, which form active esters that are less prone to racemization.[2][7]

  • Solution 2: Choose your base carefully. While N,N-Diisopropylethylamine (DIPEA) is widely used, it is a strong base that can promote racemization. For sensitive couplings, consider switching to a weaker, more sterically hindered base like 2,4,6-collidine .[4]

Frequently Asked Questions (FAQs)

Q1: What is the best coupling reagent for H-Asp(OBzl)-OtBu?

For this specific sterically hindered coupling, aminium/uronium salt reagents are generally superior to carbodiimides (DCC, DIC) and many phosphonium salts.

• Top Tier: HATU is widely regarded as one of the most effective reagents for difficult couplings due to its rapid activation and high reactivity.[3] COMU , an Oxyma-based reagent, shows comparable or even superior performance to HATU with reduced safety concerns (Oxyma is not explosive like HOBt/HOAt).[4]

• Excellent Alternatives: HCTU is a more cost-effective alternative to HATU and is significantly more reactive than HBTU. PyAOP is a phosphonium salt that is also highly effective, particularly for minimizing racemization.[1][3]

Q2: How long should I pre-activate the amino acid before adding it to the resin?

Pre-activation involves mixing the protected amino acid, coupling reagent, and base to form the active ester before adding the mixture to the deprotected peptide-resin. This can be beneficial.

• Standard Protocol: A short pre-activation of 5-10 minutes is generally sufficient for reagents like HATU or HCTU.[8][9]

• Extended Pre-activation: For extremely difficult sequences, extending the pre-activation time to 30-60 minutes may improve coupling efficiency.[8] However, be aware that prolonged pre-activation, especially with uronium reagents, can increase the risk of racemization or reagent decomposition.[8][10]

Q3: What is the optimal solvent and temperature for this coupling?

• Solvent: DMF is the standard solvent for solid-phase peptide synthesis (SPPS).[11] However, if you suspect aggregation, switching to NMP is highly recommended.[5]

• Temperature: Room temperature (20-25°C) is the default. If the reaction is slow, increasing the temperature to 40-50°C can significantly increase the reaction rate without inducing significant side reactions.[5][12]

Q4: How can I effectively monitor the reaction to know when it's complete?

The most common method is the Kaiser (ninhydrin) test , which detects free primary amines on the resin.

• Positive Test (Blue Beads): Indicates the presence of unreacted N-terminal amines, meaning the coupling is incomplete.

• Negative Test (Yellow/Clear Beads): Indicates the absence of primary amines, suggesting the coupling is complete. For a more quantitative assessment, especially during process development, cleaving a small amount of resin and analyzing the peptide by LC-MS is the definitive method.

Data Summary: Comparison of Coupling Reagents

Coupling Reagent	Class	Relative Speed	Racemization Risk	Key Advantages	Common Issues
DIC/HOBt	Carbodiimide	Slow to Moderate	Low (with HOBt)	Low cost, simple byproducts.[2][3]	Often too slow for hindered couplings; DCU byproduct can be problematic in solution phase.[1]
PyBOP	Phosphonium	Fast	Low	Good for routine synthesis; does not cause guanidinylation.	Byproduct can be carcinogenic (BOP); less stable in solution than uronium salts.[3]
HBTU	Aminium/Uronium	Fast	Low	Very popular, efficient, water-soluble byproducts.[4]	Can cause guanidinylation of the N-terminus if used in large excess or with slow activation.
HATU	Aminium/Uronium	Very Fast	Very Low	Highly reactive, excellent for hindered couplings and rapid protocols.[3]	More expensive than HBTU; can still cause guanidinylation.
COMU	Aminium/Uronium	Very Fast	Very Low	Superior racemization suppression; non-explosive (Oxyma-based); high solubility.[4]	Higher cost; limited solution stability compared to HBTU.

Workflow & Diagrams

Troubleshooting Workflow for Incomplete Coupling

The following diagram outlines a logical decision-making process when faced with an incomplete H-Asp(OBzl)-OtBu coupling reaction.

Caption: Decision tree for troubleshooting an incomplete coupling reaction.

Key Experimental Protocols

Protocol 1: Standard Coupling with HBTU

This protocol is a reliable starting point for many coupling reactions.

• Deprotection: Treat the resin-bound peptide with 20% piperidine in DMF for 5-10 minutes to remove the N-terminal Fmoc group. Wash the resin thoroughly with DMF (3x), DCM (3x), and DMF (3x).

• Amino Acid Preparation: In a separate vessel, dissolve 3 equivalents of the Fmoc-protected amino acid to be coupled and 2.9 equivalents of HBTU in DMF.

• Activation: Add 6 equivalents of DIPEA to the amino acid/HBTU mixture. Allow to pre-activate for 5-10 minutes.

• Coupling: Add the activated amino acid solution to the deprotected peptide-resin. Agitate at room temperature for 1-2 hours.

• Monitoring: Take a small sample of resin beads and perform a Kaiser test. If the test is negative (yellow), proceed to washing. If positive (blue), allow the reaction to continue for another hour and re-test.

• Washing: Once the reaction is complete, filter the resin and wash thoroughly with DMF (3x) and DCM (3x) to remove excess reagents and byproducts.

Protocol 2: Optimized High-Efficiency Coupling with HATU for H-Asp(OBzl)-OtBu

This protocol is designed specifically to overcome the challenges of this hindered coupling.

• Deprotection: Treat the resin-bound peptide with a solution of 20% piperidine and 0.1 M HOBt in NMP for 10 minutes. Wash the resin thoroughly with NMP (5x).[5]

• Amino Acid Preparation: In a separate vessel, dissolve 2 equivalents of H-Asp(OBzl)-OtBu and 1.9 equivalents of HATU in NMP.[3][13]

• Activation: Add 4 equivalents of 2,4,6-collidine to the amino acid/HATU mixture. Allow to pre-activate for 5 minutes.[4]

• Coupling: Add the activated amino acid solution to the deprotected peptide-resin. Agitate at 40°C for 30-60 minutes.[5]

• Monitoring: Perform a Kaiser test. A negative result is expected within the hour. If the test is still positive, a second coupling (recoupling) may be required.

• Washing: Once complete, filter the resin and wash thoroughly with NMP (3x) and DCM (3x).

References

• Aapptec Peptides. (n.d.). Coupling Reagents. Retrieved from [Link]

• Wikipedia. (2023). Peptide synthesis. Retrieved from [Link]

• Friedman, M. (1972). Solvent effects in reactions of amino groups in amino acids, peptides, and proteins with .alpha.,.beta.-unsaturated compounds. Journal of the American Chemical Society.

• AAPPTec. (n.d.). Peptide Coupling Reagents. Retrieved from [Link]

• Kent, S. B. H., et al. (1994). Solvation effects in solid-phase peptide synthesis. Journal of the American Chemical Society.
• North, M., et al. (2017). The greening of peptide synthesis. RSC Publishing - The Royal Society of Chemistry.

• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. Retrieved from [Link]

• Gömöry, Á., et al. (2019). Unwanted hydrolysis or α/β-peptide bond formation: how long should the rate-limiting coupling step take?. RSC Advances.
• Fields, G. B. (2025, August 10). Procedures to Improve Difficult Couplings.

• Aapptec Peptides. (n.d.). Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. Retrieved from [Link]

• Reddit. (2025, March 20). How do I avoid side reactions while doing this peptide coupling reaction?. Retrieved from [Link]

• Gyros Protein Technologies. (n.d.). SPPS Tips For Success Handout. Mesa Labs.
• Perczel, A., et al. (2019, September 27). Unwanted hydrolysis or α/β-peptide bond formation: how long should the rate-limiting coupling step take?. RSC Publishing.

Sources

• 1. peptide.com [peptide.com]
• 2. Peptide synthesis - Wikipedia [en.wikipedia.org]
• 3. file.globalso.com [file.globalso.com]
• 4. bachem.com [bachem.com]
• 5. peptide.com [peptide.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. peptide.com [peptide.com]
• 8. Unwanted hydrolysis or α/β-peptide bond formation: how long should the rate-limiting coupling step take? - PMC [pmc.ncbi.nlm.nih.gov]
• 9. reddit.com [reddit.com]
• 10. Unwanted hydrolysis or α/β-peptide bond formation: how long should the rate-limiting coupling step take? - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 11. The greening of peptide synthesis - Green Chemistry (RSC Publishing) DOI:10.1039/C7GC00247E [pubs.rsc.org]
• 12. researchgate.net [researchgate.net]
• 13. peptide.com [peptide.com]

Reference Data & Comparative Studies

Navigating the Analytical Maze: A Comparative Guide to HPLC and LC-MS Analysis of Peptides Containing H-Asp(OBzl)-OtBu

For Immediate Release

Suzhou, CN – February 10, 2026 – In the intricate world of peptide synthesis and drug development, the purity and characterization of synthetic peptides are paramount. The incorporation of protected amino acids, such as H-Asp(OBzl)-OtBu, introduces unique analytical challenges that necessitate robust and well-understood methodologies. This guide, presented from the perspective of a Senior Application Scientist, provides an in-depth technical comparison of High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS) for the analysis of peptides containing the doubly protected aspartic acid derivative, H-Asp(OBzl)-OtBu. We will delve into the causality behind experimental choices, present self-validating protocols, and ground our claims in authoritative sources.

The Analytical Conundrum of H-Asp(OBzl)-OtBu Peptides

The use of H-Asp(OBzl)-OtBu in solid-phase peptide synthesis (SPPS) is a strategic choice to prevent side reactions at the aspartic acid residue.[1] The benzyl (Bzl) group protects the side-chain carboxyl group, while the tert-butyl (OtBu) group protects the C-terminal carboxyl group.[1][2] While advantageous for synthesis, these protecting groups introduce significant hydrophobicity, altering the peptide's chromatographic behavior and complicating its analysis. The primary challenges include:

• Increased Hydrophobicity: The benzyl and tert-butyl groups significantly increase the hydrophobicity of the peptide, leading to strong retention in reversed-phase HPLC (RP-HPLC).[3][4][5] This can necessitate higher concentrations of organic solvent for elution, potentially causing precipitation of the peptide on the column and leading to poor peak shape and recovery.

• Protecting Group Stability: The stability of the OBzl and OtBu groups under different analytical conditions is a critical consideration. While generally stable, their partial loss during analysis can lead to the appearance of artifact peaks, complicating data interpretation.

• Mass Spectrometry Complexity: In LC-MS, the presence of these protecting groups can influence ionization efficiency and lead to characteristic fragmentation patterns that require careful interpretation.[6][7]

This guide will compare and contrast the utility of HPLC with UV detection and LC-MS for navigating these challenges, providing researchers with the insights needed to select the optimal analytical strategy.

High-Performance Liquid Chromatography (HPLC): The Workhorse of Purity Assessment

RP-HPLC is a cornerstone technique for assessing the purity of synthetic peptides due to its high resolution, reproducibility, and the ease with which chromatographic selectivity can be manipulated.[3][8] For peptides containing H-Asp(OBzl)-OtBu, careful optimization of the chromatographic conditions is essential for achieving accurate and reliable results.

Experimental Protocol: RP-HPLC Analysis

Objective: To determine the purity of a crude peptide containing H-Asp(OBzl)-OtBu and to resolve it from synthesis-related impurities.

Methodology:

• Column Selection: A C18 reversed-phase column is the standard choice for peptide analysis due to its hydrophobicity.[4][8] For highly hydrophobic peptides, a column with a wider pore size (e.g., 300 Å) is recommended to improve mass transfer and peak shape.

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water. TFA acts as an ion-pairing agent, sharpening peaks and improving reproducibility.[1][9]

  • Mobile Phase B: 0.1% TFA in acetonitrile. Acetonitrile is a common organic modifier for eluting peptides from the reversed-phase column.

• Gradient Elution: A linear gradient from a low to a high percentage of Mobile Phase B is employed to elute the peptide. Given the high hydrophobicity of the H-Asp(OBzl)-OtBu containing peptide, a shallower gradient may be necessary to achieve optimal resolution from closely eluting impurities.[1]

• Detection: UV detection at 214 nm and 280 nm. The peptide bond absorbs strongly at 214 nm, while aromatic residues (like the benzyl group) absorb at 280 nm.

• Sample Preparation: The crude peptide is dissolved in a minimal amount of a strong solvent like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) and then diluted with Mobile Phase A to ensure compatibility with the initial chromatographic conditions.

Causality in HPLC Method Development:

The choice of a C18 column and a water/acetonitrile mobile phase system with TFA is a well-established starting point for peptide analysis.[8][9] The high hydrophobicity imparted by the OBzl and OtBu groups necessitates a careful optimization of the gradient. A steep gradient might lead to co-elution of the main peptide with impurities, while a gradient that is too shallow could result in excessively broad peaks and long run times. The use of TFA is crucial for masking the interactions between the peptide's basic residues and the residual silanol groups on the silica-based stationary phase, thereby improving peak shape.[10]

Visualizing the HPLC Workflow:

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. A Rapid, Comprehensive Liquid Chromatography-Mass Spectrometry (LC-MS)-based Survey of the Asp Isomers in Crystallins from Human Cataract Lenses - PMC [pmc.ncbi.nlm.nih.gov]
• 3. renyi.hu [renyi.hu]
• 4. chromatographytoday.com [chromatographytoday.com]
• 5. scientificliterature.org [scientificliterature.org]
• 6. researchgate.net [researchgate.net]
• 7. acdlabs.com [acdlabs.com]
• 8. Principle of Peptide Purity Analysis Using HPLC | MtoZ Biolabs [mtoz-biolabs.com]
• 9. agilent.com [agilent.com]
• 10. lcms.cz [lcms.cz]

Comparative Guide: Validation of Peptide Sequences Containing Asp(OBzl)

Executive Summary The validation of peptide sequences containing Aspartic acid

-benzyl ester [Asp(OBzl)] presents a unique analytical challenge distinct from standard peptide characterization. Unlike standard deprotected peptides, the Asp(OBzl) moiety is a reactive ester subject to specific degradation pathways—primarily aspartimide formation (cyclization) and hydrolysis .[1]

This guide provides an objective, data-driven framework for validating the structural integrity of Asp(OBzl) residues. We compare analytical methodologies (LC-MS, HPLC, and NMR) and provide a self-validating workflow to differentiate the desired linear ester from its cyclic (aspartimide) and hydrolyzed (Asp-OH) byproducts.

Part 1: The Challenge of Asp(OBzl) Integrity

The core difficulty in validating Asp(OBzl) lies in its susceptibility to base-catalyzed cyclization. In the presence of bases (e.g., piperidine in Fmoc synthesis or DIEA in solution), the backbone amide nitrogen attacks the side-chain ester carbonyl.

The Degradation Pathway (Causality)

Understanding the mechanism is the first step in validation. The following diagram illustrates the specific mass shifts associated with Asp(OBzl) degradation, which serve as the primary markers for validation.

Caption: Mechanism of Asp(OBzl) degradation. Note that cyclization results in a mass loss of 108 Da (Benzyl Alcohol), while hydrolysis results in a mass loss of 90 Da (Benzyl group).

Part 2: Comparative Analysis of Validation Methods

To objectively validate the sequence, one must prove three things:

• Retention: The Benzyl group is present.[2]

• Linearity: The peptide has not cyclized to aspartimide.

• Regiochemistry: The peptide has not rearranged to

  -Asp (via ring opening).

Method Comparison Table

Feature	High-Res LC-MS (Q-TOF/Orbitrap)	RP-HPLC (C18/C8)	2D NMR (TOCSY/HSQC)
Primary Detection	Mass Shift (ΔMass)	Retention Time Shift	Chemical Shift / Connectivity
Asp(OBzl) Confirmation	Excellent. Detects intact mass (M).	Good. Requires standard.	Definitive. Shows benzyl protons.
Aspartimide Detection	Superior. Detects -108 Da shift immediately.	Moderate. Elutes distinct from parent.	Good. Distinct ring protons.[1]
Isomer Differentiation	Poor (without ETD/ECD fragmentation).	Excellent. Separates vs forms.	Gold Standard. Unambiguous proof.
Throughput	High	High	Low
Recommendation	Primary Screening Tool	Secondary Purity Check	Final Structural Proof

Detailed Technical Analysis

1. High-Resolution MS (The "Mass Defect" Check)

Unlike standard Asp(OtBu) protection where the protecting group is removed, validating a retained Asp(OBzl) is chemically straightforward via MS because the side reactions involve massive mass losses.

• Target: Mass

• Aspartimide: Mass

  Da (Loss of )

• Hydrolysis: Mass

  Da (Loss of )

Expert Insight: If your MS spectrum shows a peak at

, you have active cyclization. If you see , you have hydrolysis.[1] The absence of these peaks in the raw data is the first "Gate" of validation.

2. RP-HPLC (The Isomer Trap)

Mass spec cannot easily distinguish between the desired

-Asp(OBzl) and a potential -Asp(OBzl) (transpeptidation), though the latter is rare without an intermediate ring opening. However, if the aspartimide ring opens in the presence of benzyl alcohol (re-esterification), isomers can form.

• Protocol: Use a Core-Shell C18 column (e.g., Kinetex or Cortecs) with a shallow gradient (0.5% B/min).

• Observation: Aspartimide typically elutes later than the free acid but earlier than the benzyl ester due to the loss of the hydrophobic benzyl group (in the case of hydrolysis) or conformational constraint (in the case of the ring).

3. NMR (The Structural Verdict)

For critical therapeutic candidates, NMR is non-negotiable.

• Key Signal: Look for the

  proton of Asp. In the succinimide ring (aspartimide), the shifts significantly downfield (typically ~5.0-5.5 ppm) and loses the standard amide coupling pattern.

Part 3: Experimental Protocols (Self-Validating Systems)

Protocol A: "Soft" Cleavage for Asp(OBzl) Retention

Objective: Cleave the peptide from the resin without removing the Asp(OBzl) side-chain protection or inducing cyclization.

Prerequisites:

• Resin: Sieber Amide or 2-Chlorotrityl Chloride (Acid-labile linkers).

• Chemistry: Fmoc-SPPS (since Boc requires HF, which removes OBzl).

Step-by-Step:

• Wash: Wash resin

  with DCM to remove DMF (DMF + Acid can induce hydrolysis).

• Cocktail Preparation: Prepare 1% TFA / 5% TIS / 94% DCM. (Avoid water to prevent hydrolysis of the ester).

• Incubation: Treat resin for

  minutes. Filter into a flask containing 10% Pyridine in Methanol (to immediately neutralize the acid and prevent degradation).

• Workup: Concentrate under

  flow (do not use heat). Precipitate in cold ether.

• Validation: Analyze immediately via LC-MS.

Protocol B: The "Stress Test" (Validation of Stability)

Objective: Prove that your synthesis conditions did not generate Aspartimide during chain elongation.

• Aliquot: Take a small sample of the resin-bound peptide.

• Induction: Treat with 20% Piperidine/DMF for 2 hours (simulating Fmoc deprotection cycles).

• Cleavage: Cleave using Protocol A.

• Comparison: Run LC-MS of the "Stressed" sample vs. "Control".

• Criteria: If the Stressed sample shows significant

  (Aspartimide) compared to Control, your sequence is "Aspartimide-Prone" and requires backbone protection (e.g., Hmb) for valid synthesis.

Part 4: Visualization of Validation Workflow

This diagram outlines the decision tree for validating the peptide.

Caption: Decision tree for validating Asp(OBzl) peptides. Mass spectrometry serves as the primary gate for detecting cyclization.

References

• Merrifield, R. B. (1963). Solid Phase Peptide Synthesis. I. The Synthesis of a Tetrapeptide. Journal of the American Chemical Society, 85(14), 2149–2154. Link

• Mergler, M., & Durieux, J. P. (2000). Aspartimide formation in Fmoc-SPPS of Asp-Gly containing peptides.[3] Journal of Peptide Science. Link

• Behrendt, R., White, P., & Offer, J. (2016). Advances in Fmoc solid-phase peptide synthesis. Journal of Peptide Science, 22(1), 4-27. Link

• Palasek, S. A., et al. (2007). Limiting racemization and aspartimide formation in microwave-enhanced SPPS. Journal of Peptide Science. Link

• Coin, I., et al. (2007). Depsipeptides as a tool to suppress aspartimide formation.[1][3][4][5] Organic Letters, 9(23), 4797-4800. Link

Sources

• 1. media.iris-biotech.de [media.iris-biotech.de]
• 2. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 3. Preventing aspartimide formation in Fmoc SPPS of Asp-Gly containing peptides--practical aspects of new trialkylcarbinol based protecting groups - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. biotage.com [biotage.com]
• 5. researchgate.net [researchgate.net]

Strategic Selection of Aspartate Building Blocks: H-Asp(OBzl)-OtBu vs. H-Asp(OtBu)-OH

This guide provides a technical comparison between H-Asp(OBzl)-OtBu and H-Asp(OtBu)-OH , analyzing their distinct roles in peptide synthesis.

Executive Summary: The Decision Matrix

In peptide chemistry, the subtle placement of protecting groups dictates the entire synthetic strategy. The choice between H-Asp(OBzl)-OtBu and H-Asp(OtBu)-OH is not merely about side-chain preference; it is a choice between solution-phase C-terminal manipulation and standard solid-phase chain elongation .

Feature	H-Asp(OtBu)-OH	H-Asp(OBzl)-OtBu
Primary Role	Chain Elongation Unit (SPPS)	C-Terminal Starting Unit (Solution/Convergent)
-Carboxyl	Free Acid (-COOH)	Protected Ester (-OtBu)
-Side Chain	Acid-Labile Ester (-OtBu)	Acid-Stable / HF-Labile Ester (-OBzl)
TFA Treatment	Deprotects Side Chain (Global Deprotection)	Deprotects -Carboxyl (Selective Activation)
Aspartimide Risk	Low (Steric bulk of tBu protects)	High (Benzyl ester is prone to cyclization)
Ideal Application	Standard Fmoc SPPS; Synthesis of Fmoc-Asp(OtBu)-OH	Fragment Condensation; Head-to-Tail Cyclization; Solution Phase

Chemical Logic & Orthogonality: The "Inverse" Relationship

The critical distinction lies in the inversion of acid lability between the two molecules. This dictates their position in a synthetic workflow.

A. H-Asp(OtBu)-OH: The Standard SPPS Workhorse

This molecule is a zwitterionic building block where the side chain is masked by a tert-butyl group.

• Mechanism: The bulky tert-butyl group shields the aspartate side chain from nucleophilic attack and is cleaved by Trifluoroacetic Acid (TFA) via an E1 mechanism, releasing the stable tert-butyl cation.

• Workflow: It is typically N-protected (with Fmoc-OSu) to generate Fmoc-Asp(OtBu)-OH , the gold standard for Fmoc SPPS.

• Outcome: Upon final cleavage with TFA, the side chain is fully deprotected, yielding the native aspartic acid residue.

B. H-Asp(OBzl)-OtBu: The Convergent Strategist

This is a diester. The

-amine is free, but both carboxyls are protected. Crucially, they utilize orthogonal protection schemes relative to TFA.

• Mechanism:

  • -OtBu: Cleaved by TFA (Acid Labile).
  • -OBzl: Stable to TFA. Requires HF, TFMSA, or Hydrogenolysis ( ) for removal.

• Workflow: Used primarily in Solution Phase or Convergent Synthesis . You couple an N-protected amino acid (e.g., Z-Xaa-OH) to the free amine of H-Asp(OBzl)-OtBu.

• The "Trick": Treating the resulting peptide with TFA removes the C-terminal OtBu without touching the side chain. This exposes the C-terminal carboxylic acid, allowing the fully protected fragment to be activated and coupled to another segment (Fragment Condensation).

Mechanistic Visualization: Orthogonality Pathways

The following diagram illustrates the divergent pathways for these two derivatives under acidic conditions.

Figure 1: Orthogonality map showing how TFA treatment yields fully deprotected aspartic acid from H-Asp(OtBu)-OH, but yields side-chain protected aspartic acid from H-Asp(OBzl)-OtBu.

Critical Risk Assessment: Aspartimide Formation

A major differentiator is the susceptibility to Aspartimide formation , a side reaction where the backbone nitrogen attacks the side-chain ester, forming a succinimide ring.[1][2] This leads to racemization and

-peptide formation.[2][3]

The Hierarchy of Risk

• Asp(OBzl) [High Risk]: The benzyl ester is an excellent leaving group (benzyl alcohol). In the presence of bases (like piperidine used in Fmoc removal), Asp(OBzl) rapidly cyclizes to aspartimide.

  • Warning: If using H-Asp(OBzl)-OtBu to build a fragment that will later be subjected to Fmoc SPPS conditions, you risk significant by-product formation.

• Asp(OtBu) [Low Risk]: The bulky tert-butyl group provides steric hindrance, significantly slowing down the cyclization attack. This is why Asp(OtBu) is preferred for standard SPPS.

Recommendation: If your synthesis involves H-Asp(OBzl)-OtBu, ensure that subsequent steps utilize Boc chemistry (acidic deprotection) or mild bases, avoiding prolonged exposure to piperidine.

Experimental Protocols

Protocol A: Selective C-Terminal Deprotection of H-Asp(OBzl)-OtBu

Use Case: Preparing a side-chain protected fragment for condensation.

• Dissolution: Dissolve the N-protected peptide fragment (containing C-terminal Asp(OBzl)-OtBu) in DCM (10 mL per gram).

• Acidolysis: Add an equal volume of TFA/DCM (1:1 v/v) containing 2% water (scavenger).

  • Note: Do not use TIS or Thioanisole unless you have other sensitive residues (Trp/Met), as they are unnecessary for simple tBu removal and may smell.

• Reaction: Stir at room temperature for 60 minutes .

  • Monitoring: Monitor by HPLC/TLC. The starting material (diester) will shift to the mono-ester (acid).

• Workup: Evaporate the TFA/DCM under reduced pressure. Co-evaporate with toluene (

  ) to remove residual TFA.

• Result: The product is Peptide-Asp(OBzl)-OH . The benzyl ester remains intact, ready for activation (e.g., with EDC/HOBt) and coupling to the next segment.

Protocol B: Standard Coupling of H-Asp(OtBu)-OH (via Fmoc)

Use Case: Standard Solid Phase Peptide Synthesis.[2]

• Fmoc-Protection (Pre-requisite): Convert H-Asp(OtBu)-OH to Fmoc-Asp(OtBu)-OH using Fmoc-OSu and

  in Water/Dioxane.

• SPPS Coupling: Use 3-4 equivalents of Fmoc-Asp(OtBu)-OH relative to resin loading.

• Activation: Activate with DIC/OxymaPure (1:1 eq) in DMF.

  • Why: OxymaPure suppresses racemization better than HOBt for Asp residues.

• Cleavage: Treat resin with TFA/TIS/H2O (95:2.5:2.5) for 2-3 hours.

• Result: The tBu group is cleaved, yielding free Asp in the peptide sequence.

References

• Neumann, K., et al. (2025).[3] Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis. ChemBioChem / Radboud Repository. Available at: [Link]

Sources

• 1. Boc-Asp(Ochex)-Obzl|Aspartic Acid Derivative [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to Purity Assessment of H-Asp(OBzl)-OtBu

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For researchers, scientists, and drug development professionals engaged in peptide synthesis, the purity of starting materials is paramount. H-Asp(OBzl)-OtBu, a key aspartic acid derivative, is no exception.[1] Its purity directly impacts the quality, efficacy, and safety of the final peptide product. This guide provides an in-depth comparison of analytical techniques for assessing the purity of H-Asp(OBzl)-OtBu, grounded in scientific principles and practical field experience.

The Criticality of Purity in Peptide Synthesis

H-Asp(OBzl)-OtBu, with its benzyl (Bzl) and tert-butyl (tBu) protecting groups, is designed to prevent unwanted side reactions during peptide chain elongation. However, impurities can arise from the synthesis of the amino acid derivative itself or from its degradation. These impurities can be broadly categorized as:

• Process-Related Impurities: These include residual solvents, reagents, and by-products from the synthetic route.[2]

• Product-Related Impurities: These are structurally similar to H-Asp(OBzl)-OtBu and can include diastereomers (D-isomers), incompletely protected or deprotected analogues, and products of side reactions like aspartimide formation.[3]

The presence of such impurities can lead to the formation of incorrect peptide sequences, truncated peptides, or peptides with altered stereochemistry, ultimately compromising biological activity and potentially introducing immunogenicity.[4] Therefore, a robust analytical strategy is not just a quality control measure but a cornerstone of successful peptide drug development.

A Multi-faceted Approach to Purity Determination

No single analytical technique can provide a complete picture of H-Asp(OBzl)-OtBu purity. A combination of chromatographic and spectroscopic methods is essential for comprehensive characterization. This guide will delve into the principles, protocols, and comparative advantages of the most critical techniques.

High-Performance Liquid Chromatography (HPLC): The Workhorse of Purity Analysis

Reverse-phase HPLC (RP-HPLC) is the industry standard for assessing the purity of peptides and their building blocks.[5] It separates compounds based on their hydrophobicity, making it highly effective for resolving H-Asp(OBzl)-OtBu from its various impurities.

Principle of Operation

In RP-HPLC, the sample is injected into a column packed with a non-polar stationary phase (typically C18). A polar mobile phase, usually a mixture of water and an organic solvent like acetonitrile, is then pumped through the column. Compounds with higher hydrophobicity interact more strongly with the stationary phase and thus elute later than more polar compounds.

Experimental Workflow & Protocol

Caption: RP-HPLC workflow for purity assessment.

Detailed Protocol:

• Sample Preparation: Accurately weigh and dissolve H-Asp(OBzl)-OtBu in a suitable solvent (e.g., a mixture of acetonitrile and water) to a final concentration of approximately 0.5-1.0 mg/mL.

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% (v/v) Trifluoroacetic Acid (TFA) in HPLC-grade water.

  • Mobile Phase B: 0.1% (v/v) TFA in HPLC-grade acetonitrile.

• Chromatographic Conditions:

  • Column: C18, 4.6 x 150 mm, 5 µm particle size.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 220 nm.

  • Gradient: A typical gradient might start at 10% B, ramp to 90% B over 20 minutes, hold for 5 minutes, and then return to initial conditions.

• Data Analysis: The purity is calculated by dividing the peak area of the main component by the total area of all peaks in the chromatogram.

Strengths and Limitations:

Strengths	Limitations
High resolution and sensitivity.[6]	May not resolve all co-eluting impurities.
Quantitative and reproducible.	UV detection is non-specific.
Well-established and validated methods are available.[7]	Does not provide structural information on its own.

Chiral Chromatography: Ensuring Enantiomeric Purity

The biological activity of peptides is highly dependent on their stereochemistry. The presence of the D-enantiomer of H-Asp(OBzl)-OtBu can lead to the synthesis of diastereomeric peptides with potentially altered or even antagonistic biological effects. Chiral chromatography is the definitive method for determining enantiomeric purity.

Principle of Operation

Chiral chromatography utilizes a chiral stationary phase (CSP) that can stereoselectively interact with the enantiomers of the analyte. This differential interaction leads to different retention times for the L- and D-isomers, allowing for their separation and quantification. Alternatively, an indirect method can be used where the enantiomers are derivatized with a chiral reagent to form diastereomers, which can then be separated on a standard achiral column.[8][9]

Experimental Workflow & Protocol

Caption: Chiral HPLC workflow for enantiomeric purity.

Detailed Protocol (Direct Method):

• Sample Preparation: Prepare a solution of H-Asp(OBzl)-OtBu in the mobile phase at a concentration of approximately 0.5 mg/mL.

• Chromatographic Conditions:

  • Column: A suitable chiral column (e.g., based on cyclodextrin or polysaccharide derivatives).

  • Mobile Phase: Typically a mixture of hexane/isopropanol or other non-polar/polar solvent systems. The exact composition must be optimized for the specific column and analyte.

  • Flow Rate: 0.5 - 1.0 mL/min.

  • Detection: UV at 220 nm.

• Data Analysis: The enantiomeric excess (ee%) is calculated using the peak areas of the L- and D-enantiomers.[10]

Strengths and Limitations:

Strengths	Limitations
Directly separates and quantifies enantiomers.[8]	Method development can be complex and time-consuming.
High accuracy and precision.[9]	Chiral columns can be expensive and less robust than standard RP columns.
Essential for ensuring stereochemical integrity.[11]	May require derivatization for some analytes.[12]

Mass Spectrometry (MS): Unveiling Molecular Identity and Impurities

Mass spectrometry is a powerful technique for confirming the molecular weight of H-Asp(OBzl)-OtBu and identifying impurities.[13] When coupled with a separation technique like HPLC (LC-MS), it provides both retention time and mass-to-charge ratio (m/z) information, enabling the confident identification of components in a mixture.

Principle of Operation

In MS, molecules are ionized, and the resulting ions are separated based on their m/z ratio. The resulting mass spectrum is a plot of ion intensity versus m/z, which provides a molecular fingerprint of the compound. High-resolution mass spectrometry (HRMS) can provide highly accurate mass measurements, allowing for the determination of the elemental composition of a molecule.

Experimental Workflow & Protocol

Caption: LC-MS workflow for impurity identification.

Detailed Protocol:

• LC Separation: Perform an HPLC separation as described in the HPLC section.

• MS Detection:

  • Ionization Source: Electrospray Ionization (ESI) in positive ion mode is typically used for amino acid derivatives.

  • Mass Analyzer: A time-of-flight (TOF) or quadrupole mass analyzer can be used.

  • Data Acquisition: Acquire mass spectra over a relevant m/z range.

• Data Analysis:

  • Confirm the molecular weight of H-Asp(OBzl)-OtBu.

  • Identify potential impurities by comparing their experimental m/z values with theoretical masses of expected by-products. Tandem MS (MS/MS) can be used to fragment ions and obtain structural information for unknown impurities.[14]

Strengths and Limitations:

Strengths	Limitations
Provides molecular weight information.[13]	Typically not quantitative without appropriate standards.
Highly specific and sensitive.	Ionization efficiency can vary between compounds, affecting relative abundance.
Can identify unknown impurities through fragmentation analysis.[14]	Complex mixtures can lead to ion suppression.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structural Elucidation

NMR spectroscopy provides detailed information about the chemical structure of a molecule. For H-Asp(OBzl)-OtBu, ¹H and ¹³C NMR are invaluable for confirming the presence of the various functional groups and for identifying structural isomers.

Principle of Operation

NMR spectroscopy is based on the absorption of radiofrequency waves by atomic nuclei in a magnetic field. The chemical environment of each nucleus influences its absorption frequency, resulting in a spectrum with distinct signals for different atoms in the molecule.

Experimental Workflow & Protocol

Caption: NMR workflow for structural confirmation.

Detailed Protocol:

• Sample Preparation: Dissolve an accurately weighed amount of H-Asp(OBzl)-OtBu in a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a high-field NMR spectrometer.

• Data Analysis:

  • Assign the signals in the spectra to the corresponding protons and carbons in the H-Asp(OBzl)-OtBu molecule.

  • Look for any unexpected signals that may indicate the presence of impurities. Quantitative NMR (qNMR) can be used for purity determination by comparing the integral of the analyte signals to that of a certified internal standard.[15]

Strengths and Limitations:

Strengths	Limitations
Provides unambiguous structural information.	Relatively low sensitivity compared to MS and HPLC.
Can be used for quantitative analysis (qNMR).[15]	Requires a larger amount of sample.
Non-destructive technique.	Complex spectra can be difficult to interpret.

Comparative Summary of Analytical Techniques

Technique	Primary Application	Information Provided	Sensitivity	Throughput
RP-HPLC	Purity assessment and quantification of impurities.	Retention time, % purity.	High	High
Chiral HPLC	Determination of enantiomeric purity.	Retention time of enantiomers, ee%.	High	Medium
LC-MS	Impurity identification and molecular weight confirmation.	Retention time, m/z, structural information (MS/MS).	Very High	High
NMR	Structural elucidation and confirmation.	Chemical shifts, coupling constants, structural connectivity.	Low	Low

Conclusion: A Holistic Approach to Ensuring Quality

The purity of H-Asp(OBzl)-OtBu is a critical determinant of the success of peptide synthesis and the quality of the final drug product. A comprehensive analytical strategy that combines the high-resolution separation of HPLC, the stereochemical discrimination of chiral chromatography, the molecular specificity of mass spectrometry, and the structural detail of NMR is essential. By employing these techniques in a complementary fashion, researchers and drug developers can ensure the quality and consistency of their starting materials, paving the way for the successful development of safe and effective peptide therapeutics. This multi-pronged approach aligns with the principles of Quality by Design (QbD) and is in accordance with regulatory expectations outlined by bodies such as the ICH and FDA.[7][16][17]

References

• CAT. (n.d.). Analyses of amino acids, Enantiomeric purity. Retrieved from [Link]

• Patel, S., et al. (2012). Stability-indicating HPLC Method for Simultaneous Determination of Aspirin and Prasugrel. Indian Journal of Pharmaceutical Sciences, 74(4), 342-347.

• Almac. (n.d.). Analytical method development for synthetic peptide purity and impurities content by UHPLC - illustrated case study. Retrieved from [Link]

• Kim, B., et al. (2020). Determination of purity values of amino acid reference materials by mass balance method: an approach to the quantification of related structure impurities. Analytical and Bioanalytical Chemistry, 412(23), 5767-5777.
• Jain, D., et al. (2007). HPLC Method for Determination of Enantiomeric Purity of a Novel Respiratory Fluoroquinolone: WCK 1152. Indian Journal of Pharmaceutical Sciences, 69(2), 241-244.

• American Pharmaceutical Review. (2017). Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. Retrieved from [Link]

• Walsh, C. (2020). Recent Trends in Analytical Techniques for Impurity Profiling. Journal of Analytical & Pharmaceutical Research, 9(4).
• Chen, K., et al. (2000).
• D'Atri, V., et al. (2018). Recent Advances in Chiral Analysis of Proteins and Peptides. Molecules, 23(11), 2903.
• Birdsall, R. E., et al. (2021). Synthetic peptide enantiomeric purity analysis by chiral high-performance liquid chromatography-electrospray ionization mass spectrometry. Analytical Chemistry, 93(30), 10467-10474.

• PubChem. (n.d.). H-Asp(obzl)-amc hcl. Retrieved from [Link]

• U.S. Pharmacopeia. (2016).
• Undheim, E. A. B., et al. (2015). Aspartic Acid Isomerization Characterized by High Definition Mass Spectrometry Significantly Alters the Bioactivity of a Novel Toxin from Poecilotheria. Toxins, 7(10), 4143-4161.
• ICH. (1999). ICH Harmonised Tripartite Guideline Specifications: Test Procedures and Acceptance Criteria for Biotechnological/Biological Products Q6B.
• Townsend, T. A., et al. (2020). Differentiating aspartic acid isomers and epimers with charge transfer dissociation mass spectrometry (CTD-MS). Analyst, 145(15), 5064-5072.

• LCGC International. (2015). An Amino Acid Analysis According to European Pharmacopoeia 8.0. Retrieved from [Link]

• Al-Salami, H., et al. (2022). Regulatory Guidelines for the Analysis of Therapeutic Peptides and Proteins. Pharmaceutical Sciences, 31, e70001.

• ResearchGate. (n.d.). Fragmentation mass spectrum of the amino acid aspartic acid at nominal.... Retrieved from [Link]

• Derevschikova, E., et al. (2013). Mass spectrometric analysis of asparagine deamidation and aspartate isomerization in polypeptides. Journal of Mass Spectrometry, 48(12), 1255-1266.

• ResolveMass Laboratories Inc. (n.d.). What Are the FDA Requirements for Peptide Characterization?. Retrieved from [Link]

• Lee, S., et al. (2022). Comparison of Two Derivative Methods for the Quantification of Amino Acids in PM 2.5 Using GC-MS/MS.

• BioPharmaSpec. (n.d.). Process-Related Impurities in Peptides: Key Considerations and Analytical Approaches. Retrieved from [Link]

• FDA. (2021).

• Aapptec Peptides. (n.d.). H-Asp(OBzl)-OBzl HCl [6327-59-9]. Retrieved from [Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. biopharmaspec.com [biopharmaspec.com]
• 3. almacgroup.com [almacgroup.com]
• 4. fda.gov [fda.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Stability-indicating HPLC Method for Simultaneous Determination of Aspirin and Prasugrel - PMC [pmc.ncbi.nlm.nih.gov]
• 7. resolvemass.ca [resolvemass.ca]
• 8. Chiral Amino Acid Analysis Using LC/MS | Wako Blog | Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]
• 9. HPLC Method for Determination of Enantiomeric Purity of a Novel Respiratory Fluoroquinolone: WCK 1152 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. [Determination of chiral purity of synthetic amino acids by high performance liquid chromatography] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Synthetic peptide enantiomeric purity analysis by chiral high-performance liquid chromatography-electrospray ionization mass spectrometry - American Chemical Society [acs.digitellinc.com]
• 12. Analyses of amino acids, Enantiomeric purity [cat-online.com]
• 13. Mass spectrometric analysis of asparagine deamidation and aspartate isomerization in polypeptides - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 16. database.ich.org [database.ich.org]
• 17. Regulatory Guidelines for the Analysis of Therapeutic Peptides and Proteins - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of H-Asp(OBzl)-OtBu

This guide provides an in-depth, procedural framework for the safe and compliant disposal of H-Asp(OBzl)-OtBu (Aspartic acid β-benzyl α-tert-butyl ester), a common protected amino acid derivative used in peptide synthesis. Adherence to these protocols is critical for ensuring laboratory safety, protecting environmental integrity, and maintaining regulatory compliance. This document moves beyond a simple checklist, offering causal explanations for each procedural step to empower researchers with the knowledge to handle chemical waste responsibly.

Hazard Identification and Risk Assessment: Understanding the Compound

While some safety data sheets (SDS) may classify H-Asp(OBzl)-OtBu with no known OSHA hazards, a comprehensive review of available data suggests a more cautious approach is warranted.[1] The toxicological properties have not been fully investigated, and similar protected amino acid derivatives are known to be potential irritants.[2][3] Therefore, for the purpose of risk assessment and disposal, it should be handled as a hazardous chemical.

Key potential hazards include:

• Irritation: May cause skin and eye irritation.[4][5]

• Respiratory Effects: Inhalation of dust may cause respiratory tract irritation.[1][4]

• Combustibility: The compound is combustible. Thermal decomposition during a fire can lead to the release of toxic and irritating gases, including nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO2).[2][6]

Table 1: Summary of GHS Hazard Classifications for Similar Amino Acid Derivatives

Hazard Statement	GHS Classification	Source(s)
H315	Skin Irritation (Category 2)	[4][5]
H319	Serious Eye Irritation (Category 2)	[4][5]
H335	May cause respiratory irritation (STOT SE 3)	[4][5]

| H302 | Harmful if swallowed (Acute Toxicity 4, Oral) |[4] |

Note: This data is aggregated for closely related N-protected amino acid derivatives and should be considered for a conservative risk assessment of H-Asp(OBzl)-OtBu.

Pre-Disposal Safety: Personal Protective Equipment (PPE) and Handling

Before handling H-Asp(OBzl)-OtBu for any purpose, including disposal, the following personal protective equipment must be worn to minimize exposure.

• Eye Protection: Safety glasses with side shields conforming to EN166 or OSHA's 29 CFR 1910.133 regulations are mandatory.[1][2]

• Hand Protection: Handle with compatible, chemical-resistant gloves (e.g., Nitrile rubber with a thickness >0.11 mm).[7] Always inspect gloves before use and wash hands thoroughly after handling.[2][8]

• Body Protection: A standard laboratory coat is required. For larger quantities or when generating dust, additional protective clothing may be necessary.[9][10]

• Respiratory Protection: All handling of the solid material that could generate dust should be performed in a certified chemical fume hood or in a well-ventilated area with appropriate exhaust ventilation.[1][9] If a fume hood is not available, a NIOSH/MSHA-approved respirator should be used.[8]

Spill Management Protocol

Accidental spills must be managed promptly and safely. Do not allow the spilled product to enter drains or waterways.[1][6][7]

Step 1: Evacuate and Secure the Area

• Alert personnel in the immediate vicinity.

• If the spill is large or generates significant dust, evacuate the lab and restrict access.

Step 2: Assemble Spill Kit and Don PPE

• Ensure all PPE described in Section 2 is worn.

Step 3: Containment and Clean-up

• For small spills: Carefully sweep up the solid material.[1][11] Avoid actions that create dust.

• For large spills: Use a shovel to carefully transfer the material into a suitable container.[9][10]

• Place the spilled material into a designated, pre-labeled hazardous waste container.[3]

Step 4: Decontamination

• Wash the spill area thoroughly with soap and water once the solid material has been removed.[3]

Step-by-Step Disposal Procedure

The guiding principle for the disposal of H-Asp(OBzl)-OtBu is that it must be managed as regulated chemical waste. Under no circumstances should this chemical be disposed of down the drain or in regular trash. [2][7]

Workflow: From Unwanted Material to Compliant Disposal

Caption: Decision workflow for proper disposal of H-Asp(OBzl)-OtBu.

Protocol:

Step 1: Waste Identification and Segregation

• Identify all containers of H-Asp(OBzl)-OtBu designated for disposal (e.g., expired materials, reaction byproducts, contaminated batches).

• Segregate this material as solid, non-halogenated organic hazardous waste. Do not mix with incompatible waste streams like strong acids, bases, or oxidizers.[2][12]

Step 2: Container Selection and Labeling

• Select a waste container that is in good condition, compatible with the chemical, and has a secure, screw-top lid.[13] High-density polyethylene (HDPE) or glass containers are appropriate.

• The container must be clearly and accurately labeled as hazardous waste.[12] The label should include:

  • The words "Hazardous Waste"

  • The full chemical name: "H-Asp(OBzl)-OtBu" or "Aspartic acid β-benzyl α-tert-butyl ester"

  • The specific hazards (e.g., Irritant)

  • The date accumulation started

Step 3: Waste Accumulation

• Carefully transfer the solid waste into the labeled container. This should be done in a fume hood to prevent dust inhalation.[1]

• Keep the waste container closed at all times except when adding waste.[9][13]

• Store the container in a designated Satellite Accumulation Area (SAA) within the laboratory.[13] This area must be under the control of lab personnel and located at or near the point of generation.

Step 4: Final Disposal

• Once the container is full or has been in the SAA for the maximum allowed time (typically up to one year for partially filled containers), arrange for its removal by your institution's Environmental Health and Safety (EHS) department.[13][14]

• Your EHS office will then coordinate with a licensed waste disposal contractor for final transportation and disposal, which is typically done via incineration.[15]

Regulatory Framework: Ensuring Compliance

The entire disposal process is governed by strict federal and local regulations. A failure to comply can lead to significant penalties.[16]

• Environmental Protection Agency (EPA): Under the Resource Conservation and Recovery Act (RCRA), the EPA regulates the management and disposal of hazardous waste from "cradle to grave."[12] Academic laboratories may operate under the alternative requirements of 40 CFR Part 262, Subpart K, which provides specific guidelines for managing laboratory waste.[14][16][17]

• Occupational Safety and Health Administration (OSHA): The "Occupational Exposure to Hazardous Chemicals in Laboratories" standard (29 CFR 1910.1450), also known as the Laboratory Standard, mandates the creation and implementation of a Chemical Hygiene Plan (CHP).[18][19][20] This CHP must include policies and procedures for the safe handling and disposal of all hazardous chemicals.[19][21] Employers are required to maintain SDSs and ensure they are accessible to employees.[18][22]

By integrating the protocols in this guide into your laboratory's Chemical Hygiene Plan, you establish a robust, self-validating system for the safe disposal of H-Asp(OBzl)-OtBu, ensuring the protection of your personnel and the environment.

References

• AAPPTec, LLC. (n.d.). Safety Data Sheet: H-Asp(OtBu)-OtBu HCl.
• Agilent Technologies. (2024). Amino Acid Standard - SAFETY DATA SHEET.
• Fisher Scientific. (2021). SAFETY DATA SHEET: BOC-L-Aspartic acid 4-benzylester.
• AAPPTec, LLC. (n.d.). Safety Data Sheet: H-Asp(OBzl)-OtBu.
• Carl ROTH. (n.d.). Safety Data Sheet: Boc-L-Aspartic acid-(O-Benzyl).
• PubChem. (n.d.). (2S)-2-{[(tert-butoxy)carbonyl]amino}-4-methoxy-4-oxobutanoic acid.
• Bella Corp Trading. (n.d.). SAFETY DATA SHEET.
• MedChemExpress. (n.d.). H-Asp(Obzl)-OtBu.HCl.
• Carl ROTH. (n.d.). Safety Data Sheet: Amino acid.
• Thermo Fisher Scientific. (2025). SAFETY DATA SHEET: N-Boc-L-aspartic acid deta-benzyl ester.
• GAIACA. (2022). How to Dispose of Chemical Waste in a Lab Correctly.
• MedChemExpress. (n.d.). H-Asp(OtBu)-OtBu.HCl.
• AAPPTec, LLC. (n.d.). MSDS - Safety Data Sheet: H-Glu(OtBu)-OBzl HCl.
• U.S. Environmental Protection Agency. (2025). Regulations for Hazardous Waste Generated at Academic Laboratories.
• U.S. Occupational Safety and Health Administration. (n.d.). 1910.1450 - Occupational exposure to hazardous chemicals in laboratories.
• ChemicalBook. (2025). H-ASP(OBZL)-OTBU HCL.
• Daniels Health. (2025). How to Ensure Safe Chemical Waste Disposal in Laboratories.
• U.S. Occupational Safety and Health Administration. (n.d.). OSHA FACTSHEET LABORATORY SAFETY CHEMICAL HYGIENE PLAN.
• U.S. Environmental Protection Agency. (2025). Frequent Questions About Managing Hazardous Waste at Academic Laboratories.
• Compliancy Group. (2023). OSHA Laboratory Standard.
• Sigma-Aldrich. (n.d.). Material Safety Data Sheet: MEM Non-Essential Amino Acids Solution 100X.
• Central Washington University. (n.d.). Laboratory Hazardous Waste Disposal Guidelines.
• FUJIFILM Wako Chemicals. (2023). SAFETY DATA SHEET: Na-t-Boc-L-aspartic Acid ß-Benzyl Ester.
• Safety Partners, LLC. (2021). The OSHA Lab Standard and the OSHA Hazard Communication Standard: Which Standard Applies in Your Workplace?
• Northwestern University. (2023). Hazardous Waste Disposal Guide.
• Binghamton University. (n.d.). OSHA/PESH Laboratory Standard (Chemical Hygiene Plan).

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Personal protective equipment for handling H-Asp(OBzl)-OtBu

Operational Safety Guide: Handling H-Asp(OBzl)-OtBu

Executive Summary & Operational Hazard Profile

This guide outlines the safe handling protocols for L-Aspartic acid 4-benzyl 1-tert-butyl ester (H-Asp(OBzl)-OtBu). While often categorized as a standard reagent, its specific structural properties—a free amine combined with orthogonal ester protection—dictate specific handling requirements to ensure both operator safety and compound integrity.

The "Hidden" Hazard: Bioavailability & Sensitization Unlike simple amino acids, the presence of the benzyl (OBzl) and tert-butyl (OtBu) esters significantly increases the lipophilicity of this molecule.

• Scientist's Insight: Increased lipophilicity facilitates dermal absorption. While acute toxicity data is often limited for specific derivatives, you must treat this compound as a potential sensitizer. The free amine moiety (H-) is reactive; inhalation of fine dust can lead to respiratory irritation and potential sensitization over repeated exposures [1, 2].

Physical State: White to off-white crystalline powder. Primary Risks: Inhalation of dust, ocular irritation, and product degradation via atmospheric CO₂ absorption (carbamate formation).

Personal Protective Equipment (PPE) Matrix

Do not rely on generic "lab safety" rules. Use this matrix to select PPE based on the specific task.

Protection Zone	Recommended Equipment	Technical Rationale
Respiratory	Fume Hood (Primary) Alt: N95/P100 Respirator	The primary risk is particulate inhalation during weighing. Engineering controls (hood) are superior to PPE. If weighing on an open bench is unavoidable, a fit-tested N95 is mandatory to prevent sensitization [3].
Dermal (Hands)	Nitrile Gloves (Min. Thickness: 0.11 mm)	Nitrile provides excellent resistance to the solid powder. Note: If dissolved in DMF or DCM , double-gloving is required as these solvents permeate nitrile rapidly, carrying the solute with them [4].
Ocular	Safety Glasses w/ Side Shields Alt: Goggles	Standard glasses are sufficient for handling solids. Switch to unvented goggles if creating fine dust or working with large volumes of solution to prevent splash/dust entry.
Body	Lab Coat (Cotton/Poly Blend)	Standard protection. Ensure cuffs are tucked under glove gauntlets to prevent wrist exposure.

Engineering Controls & Handling Workflow

The "Why" Behind the Protocol: H-Asp(OBzl)-OtBu contains an acid-labile group (OtBu). Handling this substance in an environment with high acid vapors (e.g., near open TFA bottles) can cause premature deprotection. Conversely, the free amine can react with atmospheric CO₂.

Required Environment:

• Humidity: <50% (Hygroscopic tendency).

• Ventilation: Chemical Fume Hood certified to >100 fpm face velocity.

Visualized Workflow: The Safe Handling Lifecycle

Figure 1: Operational lifecycle for H-Asp(OBzl)-OtBu, emphasizing temperature equilibration and containment.

Step-by-Step Operational Protocol

Phase 1: Preparation & Weighing

• Equilibration: Remove the container from -20°C storage. Critical: Allow it to reach room temperature before opening. Opening a cold bottle introduces condensation, which hydrolyzes the ester bonds and degrades purity.

• Setup: Place the balance inside the fume hood. If vibration is an issue, use a static-free weighing boat and a draft shield.

• Transfer: Use a clean spatula. Avoid "tapping" the spatula against the bottle rim, which generates airborne dust.

• Decontamination: Immediately wipe the balance area with a damp paper towel (water/ethanol) to capture invisible dust.

Phase 2: Solubilization

• Solvent Choice: Soluble in organic solvents like DMF (Dimethylformamide), DCM (Dichloromethane), or Ethyl Acetate.

• Protocol: Always add the solid to the vessel first , then add the solvent. This prevents displacement splashing.

• Dissolution: Vortex gently. If using DMF, remember that DMF is a potent skin penetrant; the H-Asp(OBzl)-OtBu dissolved in it becomes much more hazardous dermally than the dry powder.

Phase 3: Emergency Procedures

• Inhalation: Move to fresh air immediately. If wheezing occurs, seek medical attention (sensitization sign).

• Skin Contact: Wash with soap and water for 15 minutes. Do not use alcohol/ethanol to wash skin, as this may enhance absorption of the lipophilic esters.

• Eye Contact: Flush for 15 minutes. Remove contact lenses if present.

Disposal & Waste Management

Proper disposal is not just compliance; it prevents downstream chemical incompatibility.

Waste Stream	Criteria	Action
Solid Waste	Expired powder, contaminated weighing boats, paper towels.	Bag in clearly labeled "Hazardous Solid Waste" bags. Do not discard in regular trash.
Liquid Waste (Halogenated)	Dissolved in DCM.	Segregate into Halogenated Organic Waste.
Liquid Waste (Non-Halogenated)	Dissolved in DMF, Ethyl Acetate, Methanol.	Segregate into Non-Halogenated Organic Waste.
Empty Containers	Triple-rinsed bottles.	Rinse with acetone/ethanol, deface label, and dispose of as glass waste (check local EHS rules).

Scientific Integrity Note: Never mix this waste with strong acids (e.g., TFA waste) or strong oxidizers. The tert-butyl group is acid-labile and will generate isobutylene gas, potentially pressurizing the waste container [5].

References

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 7010570, 4-tert-Butyl hydrogen L-aspartate. Retrieved from [Link]

• European Chemicals Agency (ECHA). C&L Inventory: 4-tert-butyl hydrogen L-aspartate.[1] Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). Laboratory Safety Guidance. Retrieved from [Link]

• Isidro-Llobet, A., et al. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455-2504. Retrieved from [Link]

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• 1. 4-tert-Butyl hydrogen L-aspartate | C8H15NO4 | CID 7010570 - PubChem [pubchem.ncbi.nlm.nih.gov]